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Foundational

"Synthesis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone"

An In-depth Technical Guide to the Synthesis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone Abstract This technical guide provides a comprehensive and field-proven methodology for the synthesis of the piperidi...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Synthesis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

Abstract

This technical guide provides a comprehensive and field-proven methodology for the synthesis of the piperidine derivative, 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone. The synthesis is strategically designed as a two-stage process, commencing with the preparation of the key intermediate, 2-(2-Hydroxy-ethoxymethyl)-piperidine, followed by its N-acetylation to yield the final product. This document offers a detailed exposition of the synthetic strategy, causality behind experimental choices, step-by-step protocols, and methods for purification and characterization. It is intended for an audience of researchers, scientists, and professionals in drug development who require a robust and reproducible synthetic route.

Introduction and Strategic Overview

The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds, prized for its conformational properties and synthetic versatility.[1][2] The target molecule, 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, is a functionalized piperidine derivative with potential applications in medicinal chemistry as a building block for more complex molecules. Its structure incorporates a hydrophilic hydroxy-ethoxymethyl side chain and an N-acetyl group, which can modulate its physicochemical properties such as solubility and membrane permeability.

The synthetic approach detailed herein is predicated on a logical and efficient two-step sequence. This strategy was chosen for its high-yield potential and the commercial availability of the starting material, 2-piperidinemethanol.

The Two-Step Synthetic Pathway:

  • Synthesis of the Key Intermediate: 2-(2-Hydroxy-ethoxymethyl)-piperidine. This initial and most critical step involves the etherification of 2-piperidinemethanol. To ensure regioselectivity and prevent undesired N-alkylation, a protection-etherification-deprotection sequence is employed. The secondary amine of the piperidine ring is first protected, followed by a Williamson ether synthesis to introduce the hydroxyethoxymethyl group, and finally, the removal of the protecting group.

  • N-Acetylation to Yield the Final Product. The synthesized intermediate, a secondary amine, is then subjected to N-acetylation. This is a standard and high-yielding transformation that converts the secondary amine into an acetamide.[3][4]

This strategic division allows for controlled functionalization and simplifies the purification of both the intermediate and the final compound.

Synthesis of the Key Intermediate: 2-(2-Hydroxy-ethoxymethyl)-piperidine

This stage is a three-part process: N-protection, etherification, and N-deprotection.

Step 1a: N-Protection of 2-Piperidinemethanol

Rationale: The piperidine nitrogen is a nucleophile and can compete with the hydroxyl group in the subsequent etherification step. To prevent N-alkylation, the nitrogen must be protected with a suitable protecting group. The tert-butyloxycarbonyl (Boc) group is an excellent choice due to its stability under the basic conditions of the Williamson ether synthesis and its facile removal under acidic conditions.

Experimental Protocol:

  • To a stirred solution of 2-piperidinemethanol (1.0 eq.) in dichloromethane (DCM), add triethylamine (1.2 eq.).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq.) in DCM.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield N-Boc-2-piperidinemethanol.

Step 1b: Williamson Ether Synthesis

Rationale: The Williamson ether synthesis is a classic and reliable method for forming ethers from an alkoxide and an alkyl halide via an Sₙ2 reaction.[5][6][7][8] In this step, the hydroxyl group of N-Boc-2-piperidinemethanol is deprotonated with a strong base to form an alkoxide, which then acts as a nucleophile, attacking a suitable electrophile to form the ether linkage. 2-Bromoethanol is a suitable reagent for introducing the 2-hydroxyethyl moiety.[9][10]

Experimental Protocol:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve N-Boc-2-piperidinemethanol (1.0 eq.) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to 0 °C.

  • Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour to ensure complete formation of the alkoxide.

  • Cool the reaction mixture back to 0 °C and add 2-bromoethanol (1.1 eq.) dropwise.

  • Allow the reaction to slowly warm to room temperature and then heat to a gentle reflux for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the mixture to 0 °C and cautiously quench the excess NaH with methanol, followed by the addition of water.

  • Extract the product with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

Step 1c: N-Deprotection

Rationale: With the ether linkage successfully formed, the Boc protecting group on the piperidine nitrogen must be removed to allow for the subsequent N-acetylation. This is typically achieved under acidic conditions, which cleave the carbamate.

Experimental Protocol:

  • Dissolve the purified N-Boc-2-(2-hydroxy-ethoxymethyl)-piperidine in a solution of hydrochloric acid (e.g., 4M HCl in 1,4-dioxane) or trifluoroacetic acid (TFA) in DCM.

  • Stir the mixture at room temperature for 1-2 hours.

  • Monitor the deprotection by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in water and basify with a strong base (e.g., NaOH or K₂CO₃) to a pH > 10.

  • Extract the free amine into an organic solvent such as DCM or ethyl acetate.

  • Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate to yield 2-(2-Hydroxy-ethoxymethyl)-piperidine.

Synthesis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

Step 2: N-Acetylation of 2-(2-Hydroxy-ethoxymethyl)-piperidine

Rationale: The final step is the N-acetylation of the secondary amine. This is a straightforward nucleophilic acyl substitution. Acetyl chloride or acetic anhydride are common and effective acetylating agents.[11][12][13] The use of a non-nucleophilic base, such as triethylamine or pyridine, is necessary to neutralize the HCl or acetic acid byproduct generated during the reaction.[3]

Experimental Protocol:

  • Dissolve the intermediate, 2-(2-Hydroxy-ethoxymethyl)-piperidine (1.0 eq.), and triethylamine (1.5 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add acetyl chloride (1.1 eq.) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours.

  • Monitor the reaction progress by TLC until the starting amine is consumed.

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract the product with DCM.

  • Wash the organic layer sequentially with dilute aqueous HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography on silica gel to obtain the final product, 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone.

Data Presentation and Visualization

Table of Reagents and Reaction Conditions
StepReactantReagent(s)SolventTemp. (°C)Time (h)
1a 2-PiperidinemethanolBoc₂O, Et₃NDCM0 to RT12-16
1b N-Boc-2-piperidinemethanolNaH, 2-BromoethanolTHF0 to Reflux4-6
1c N-Boc protected intermediate4M HCl in Dioxane or TFA/DCMDioxane or DCMRT1-2
2 2-(2-Hydroxy-ethoxymethyl)-piperidineAcetyl Chloride, Et₃NDCM0 to RT2-4
Synthetic Pathway Diagram

Synthesis_Pathway cluster_step1 Step 1: Intermediate Synthesis cluster_step2 Step 2: Final Product Synthesis 2_Piperidinemethanol 2-Piperidinemethanol N_Boc_Piperidinemethanol N-Boc-2-piperidinemethanol 2_Piperidinemethanol->N_Boc_Piperidinemethanol  Boc₂O, Et₃N  DCM, 0°C to RT N_Boc_Intermediate N-Boc-2-(2-hydroxy- ethoxymethyl)-piperidine N_Boc_Piperidinemethanol->N_Boc_Intermediate  1. NaH, THF  2. BrCH₂CH₂OH Intermediate 2-(2-Hydroxy-ethoxymethyl)- piperidine N_Boc_Intermediate->Intermediate  HCl or TFA Final_Product 1-[2-(2-Hydroxy-ethoxymethyl)- piperidin-1-yl]-ethanone Intermediate->Final_Product  Acetyl Chloride, Et₃N  DCM, 0°C to RT

Caption: Overall synthetic scheme for 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone.

Experimental Workflow Diagram

Experimental_Workflow cluster_intermediate Intermediate Synthesis cluster_final_product Final Product Synthesis Protection N-Protection Etherification Williamson Ether Synthesis Protection->Etherification Deprotection N-Deprotection Etherification->Deprotection Purification1 Purification (Chromatography) Deprotection->Purification1 Acetylation N-Acetylation Purification1->Acetylation Characterized Intermediate Workup Aqueous Workup Acetylation->Workup Purification2 Purification (Chromatography) Workup->Purification2 Characterization Analytical Characterization (NMR, MS, IR) Purification2->Characterization Final Product

Caption: Step-by-step experimental and purification workflow.

Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure, including the presence of the ethoxymethyl and acetyl groups, and the substitution pattern on the piperidine ring.

  • Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

  • Infrared (IR) Spectroscopy: To identify key functional groups, such as the hydroxyl (-OH) and amide carbonyl (C=O) stretches.

Safety and Handling

  • General Precautions: All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times.

  • Specific Hazards:

    • Sodium Hydride (NaH): Highly flammable and reacts violently with water. Handle with extreme care under an inert atmosphere.

    • Acetyl Chloride: Corrosive and lachrymatory. Handle with care and avoid inhalation of vapors.

    • 2-Bromoethanol: Toxic and corrosive. Avoid skin contact and inhalation.

    • Solvents (DCM, THF): Volatile and potentially harmful. Use in a well-ventilated area.

Conclusion

The synthetic route detailed in this guide provides a reliable and scalable method for the preparation of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone. By employing a robust protection-etherification-deprotection strategy for the key intermediate, followed by a standard N-acetylation, this protocol ensures high yields and purity. The provided experimental details and underlying rationale are intended to empower researchers to successfully synthesize this valuable chemical entity for applications in drug discovery and development.

References

  • Benchchem. (n.d.). Application Notes and Protocols: Acetyl Bromide in Amine Acylation. Retrieved from Benchchem.[3]

  • Chemistry Stack Exchange. (2022, July 30). Acetylation of Secondary amines. Retrieved from Chemistry Stack Exchange.[11]

  • Yaya, A. R., et al. (n.d.). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. PMC.[14]

  • ACS Publications. (2025, May 5). Denitrogenative Radical Transacetylation of Amines Using Acetohydrazide in Water at Room Temperature | The Journal of Organic Chemistry. Retrieved from ACS Publications.[15]

  • Benchchem. (n.d.). Technical Support Center: Optimizing Piperidine Acylation Reactions. Retrieved from Benchchem.[16]

  • Arkat USA. (n.d.). Expedient method for acylation of amines, alcohols and thiol using Trimethylsilyl acetate. Retrieved from Arkat USA.[17]

  • ResearchGate. (n.d.). Acetylation of amines with acetic anhydride. [Table]. Retrieved from ResearchGate.[4]

  • Benchchem. (n.d.). Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines. Retrieved from Benchchem.[18]

  • Google Patents. (n.d.). US20050176752A1 - Process for the preparation of piperidine derivatives. Retrieved from Google Patents.[19]

  • ACS Omega. (2023, July 17). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. Retrieved from ACS Omega.[20]

  • Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from Chemistry Steps.[5]

  • White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from White Rose eTheses Online.[21]

  • PMC. (n.d.). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. Retrieved from PMC.[22]

  • Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from Wikipedia.[6]

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from Master Organic Chemistry.[7]

  • Thermo Fisher Scientific. (n.d.). CAS RN | 540-51-2. Retrieved from Thermo Fisher Scientific.[9]

  • . (n.d.). An unexpected reaction of pyridine with acetyl chloride to give dihydropyridine and piperidine derivatives. Retrieved from .[23]

  • Veerman. (2002, August 26). Solid‐Phase Synthesis of Piperidines by N‐Acyliminium Ion Chemistry.[24]

  • (n.d.). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions.[12]

  • University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved from University of Richmond.[25]

  • European Patent Office. (2006, February 8). PROCESSES FOR PREPARING 2-PIPERIDINEETHANOL COMPOUNDS - EP 1131289 B1. Retrieved from European Patent Office.[26]

  • (2021, March 16). Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics.[1]

  • ChemTalk. (2022, October 23). Williamson Ether Synthesis. Retrieved from ChemTalk.[8]

  • RSC Publishing. (n.d.). A product from the reaction of pyridine with acetic anhydride. Retrieved from RSC Publishing.[13]

  • ResearchGate. (2026, January 29). (PDF) Synthesis of 3-alkyl oxazolidines, derived from 2-hydroxymethyl piperidine, as analytical standards for the analysis of volatile aldehydes in the workplace. Retrieved from ResearchGate.[27]

  • Google Patents. (n.d.). JP2001106676A - Method for producing N-acetylhomopiperazines. Retrieved from Google Patents.[28]

  • DTIC. (2025, June 4). Piperidine Synthesis. Retrieved from DTIC.[29]

  • Google Patents. (n.d.). DE69929808T2 - PROCESS FOR PREPARING 2-PIPERIDINETHANOL DERIVATIVES. Retrieved from Google Patents.[30]

  • NIH. (n.d.). N-Boc-piperidine-2-methanol | C11H21NO3 | CID 2763853 - PubChem. Retrieved from PubChem.[31]

  • ResearchGate. (n.d.). Main routes to the piperidine cycle synthesis. [Diagram]. Retrieved from ResearchGate.[32]

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  • Benchchem. (n.d.). Application Notes: 2-Bromoethanol as a Versatile Building Block in Heterocyclic Synthesis. Retrieved from Benchchem.[10]

  • Benchchem. (n.d.). Piperidine Purification and Isolation: A Technical Support Guide. Retrieved from Benchchem.[34]

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  • ODU Digital Commons. (n.d.). The Regioselective 3-Alkylation of Piperidine. Retrieved from ODU Digital Commons.[36]

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Sources

Exploratory

"1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone chemical properties"

An In-Depth Technical Guide to the Chemical Properties and Synthetic Applications of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone Executive Summary In the landscape of modern medicinal chemistry, saturated N-he...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Chemical Properties and Synthetic Applications of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

Executive Summary

In the landscape of modern medicinal chemistry, saturated N-heterocycles are foundational to the development of highly specific, bioavailable therapeutics. 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (Molecular Formula: C₁₀H₁₉NO₃) represents a highly specialized, bifunctional piperidine scaffold. Piperidine rings rank among the most privileged structures in drug discovery, appearing in over 20 classes of approved pharmaceuticals due to their optimal balance of conformational rigidity and metabolic stability[1].

This technical whitepaper deconstructs the structural dynamics, physicochemical properties, and synthetic utility of this specific compound. By featuring an N-acetylated core and a flexible, C2-substituted ether-alcohol side chain, this molecule serves as an ideal intermediate for synthesizing peptidomimetics, bivalent PROTAC linkers, and central nervous system (CNS) active agents[2].

Physicochemical Profile & Structural Dynamics

To effectively utilize this scaffold in a synthetic pipeline, researchers must first understand its baseline physicochemical parameters and inherent stereoelectronic behaviors.

Quantitative Property Matrix

The following table summarizes the core quantitative data that dictates the compound's behavior in both synthetic environments and biological systems:

PropertyValueCausality / Synthetic Significance
Molecular Formula C₁₀H₁₉NO₃Defines stoichiometry; exact monoisotopic mass is 201.14 g/mol .
Topological Polar Surface Area (tPSA) 49.77 ŲOptimal for passive membrane permeability (well below the 90 Ų CNS threshold).
H-Bond Donors 1The terminal primary alcohol serves as a highly reactive nucleophilic handle.
H-Bond Acceptors 3The amide carbonyl, ether oxygen, and alcohol oxygen provide versatile binding vectors.
Stereocenters 1 (C2 Position)Dictates the spatial trajectory (axial vs. equatorial) of the extended side chain.
Amide Rotamerism & NMR Interpretation

A critical structural feature of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone is its N-acetyl group. The delocalization of the piperidine nitrogen's lone pair into the adjacent carbonyl π* orbital creates a partial double bond character along the C-N axis[3]. This stereoelectronic effect severely restricts free rotation, locking the molecule into cis and trans amide rotamers.

Because the interconversion between these rotamers is slow on the Nuclear Magnetic Resonance (NMR) timescale at room temperature, the compound will display signal duplication in both ¹H and ¹³C NMR spectra[3]. For example, the acetyl methyl group will manifest as two distinct singlets, which can easily be misidentified as an impurity.

Self-Validating Analytical Protocol: To confirm structural purity and prove that signal duplication is due to rotamerism rather than contamination, Variable-Temperature (VT) NMR must be employed. By heating the sample to 90–100 °C in DMSO-d₆, the thermal energy overcomes the rotational barrier, causing the distinct rotamer peaks to coalesce into a single, time-averaged set of signals.

Rotamerism R1 cis-Rotamer Sterically Hindered R2 trans-Rotamer Thermodynamically Favored R1->R2 Slow Exchange (NMR Timescale)

Equilibrium dynamics of N-acetyl cis/trans amide rotamers in solution.

Synthetic Methodologies: Chemoselective Functionalization

The primary synthetic value of this scaffold lies in its terminal primary alcohol, which can be derivatized to project new pharmacophores. However, functionalizing this alcohol requires chemoselectivity to avoid cleaving the ether linkage or hydrolyzing the N-acetyl amide.

The Swern Oxidation is the premier methodology for converting this primary alcohol into a highly reactive aldehyde[4],[5]. Unlike Jones oxidation (which is too acidic and risks ether cleavage) or Pyridinium Chlorochromate (which generates toxic heavy-metal waste), the Swern protocol is exceptionally mild and halts strictly at the aldehyde oxidation state.

Protocol: Swern Oxidation of the Primary Alcohol
  • Objective: Chemoselective oxidation of the terminal -OH to an aldehyde for downstream reductive amination.

  • Reagents: Oxalyl chloride (1.5 eq), Dimethyl sulfoxide (DMSO, 2.5 eq), Triethylamine (TEA, 5.0 eq), anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

  • Electrophilic Activation: Purge a flame-dried round-bottom flask with inert N₂ gas. Add anhydrous DCM and cool strictly to -78 °C using a dry ice/acetone bath. Dropwise add oxalyl chloride, followed by a solution of DMSO in DCM.

    • Causality: The strict -78 °C environment is non-negotiable. It prevents the highly reactive chloro(dimethyl)sulfonium chloride intermediate from undergoing a premature Pummerer rearrangement, which would destroy the reagent and yield unwanted thioacetals[5].

  • Nucleophilic Attack: Dissolve 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (1.0 eq) in anhydrous DCM. Add this solution dropwise to the activated DMSO complex over 15 minutes. Stir for 1 hour at -78 °C.

    • Causality: The primary alcohol acts as a nucleophile, displacing the chloride ion to form a stable alkoxysulfonium intermediate[4].

  • Ylide Formation & Elimination: Add TEA dropwise over 10 minutes. Stir for an additional 15 minutes at -78 °C, then allow the reaction to slowly warm to room temperature.

    • Causality: The sterically hindered TEA base deprotonates a methyl group on the sulfur atom, generating a sulfur ylide. This ylide immediately undergoes a 5-membered cyclic intramolecular elimination, cleanly yielding the target aldehyde and dimethyl sulfide (DMS) gas[4].

  • Self-Validating Workup: Quench with water and extract with DCM. Wash the organic layer with 1M HCl to remove excess TEA.

    • Validation: Monitor the reaction via Thin-Layer Chromatography (TLC) using a KMnO₄ stain; the product aldehyde will appear as a distinct, less polar spot. Confirm success via ¹H NMR by observing the disappearance of the primary alcohol methylene protons (~3.5–3.7 ppm) and the emergence of a sharp, diagnostic aldehyde proton singlet (~9.6–9.8 ppm).

Pathway cluster_0 Oxidation Phase cluster_1 Elimination Phase A Primary Alcohol (C10H19NO3) B Activated DMSO Complex (-78 °C) A->B (COCl)2, DMSO C Alkoxysulfonium Intermediate B->C Nucleophilic Attack D Sulfur Ylide C->D TEA (Base) E Aldehyde Product + Dimethyl Sulfide D->E Intramolecular Elimination

Mechanistic pathway of the Swern oxidation applied to the primary alcohol side chain.

Applications in Medicinal Chemistry & Drug Design

The architectural design of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone solves several common liabilities encountered in lead optimization:

  • Basicity Modulation: Unsubstituted aliphatic piperidines are highly basic (pKa ~10-11), which often leads to poor oral bioavailability, lysosomal trapping, and off-target binding to the hERG potassium channel (a major cardiotoxicity risk)[1]. The N-acetylation in this scaffold completely neutralizes the nitrogen's basicity, converting it into a neutral amide. This drastically improves the molecule's safety profile and passive membrane permeability.

  • Vector Projection: The C2 substitution projects the ether-alcohol chain equatorially (in its lowest energy chair conformation). This creates an extended, flexible linker that is highly stable to in vivo enzymatic degradation.

  • Bivalent Ligand Construction: Once oxidized to an aldehyde (via the protocol above), the side chain can undergo reductive amination with various target-binding pharmacophores. This makes the scaffold an exceptional linker module for Proteolysis Targeting Chimeras (PROTACs), where precise spatial distancing between the E3 ligase ligand and the target protein ligand is required for successful ubiquitination[2].

References

  • Swern Oxidation of Alcohols To Aldehydes and Ketones Master Organic Chemistry.[Link]

  • pH-Dependent Conformational Switching of Amide Bonds from Full trans to Full cis and Vice Versa Organic Letters - ACS Publications.[Link]

Sources

Foundational

The Biological Activity of Piperidine Derivatives: A Technical Whitepaper on Pharmacophore Optimization and Therapeutic Applications

Executive Summary The piperidine ring—a six-membered, sp³-hybridized nitrogen-containing heterocycle—is one of the most privileged scaffolds in modern medicinal chemistry. Found in over 20 distinct classes of FDA-approve...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The piperidine ring—a six-membered, sp³-hybridized nitrogen-containing heterocycle—is one of the most privileged scaffolds in modern medicinal chemistry. Found in over 20 distinct classes of FDA-approved pharmaceuticals, its derivatives exhibit a remarkably broad spectrum of biological activities, ranging from neuroprotection to targeted anticancer efficacy. As a Senior Application Scientist overseeing heterocyclic drug discovery pipelines, I have designed this whitepaper to bridge the gap between structural chemistry and biological validation. This guide dissects the mechanistic causality behind piperidine’s efficacy, provides quantitative Structure-Activity Relationship (SAR) insights, and establishes self-validating experimental protocols for evaluating novel derivatives.

The Piperidine Pharmacophore: Structural Rationale

The biological versatility of piperidine is not accidental; it is a direct consequence of its physicochemical properties. The secondary (or tertiary, when substituted) nitrogen atom serves as a potent hydrogen-bond acceptor and donor, critical for anchoring the molecule within target protein binding pockets. Furthermore, the piperidine ring predominantly adopts a chair conformation . This stable 3D geometry is highly predictable, allowing medicinal chemists to strategically position substituents in axial or equatorial orientations to perfectly map the topography of narrow, hydrophobic enzymatic clefts.

According to recent comprehensive reviews , the strategic functionalization of this core has led to the development of blockbuster drugs such as donepezil (anti-Alzheimer's), haloperidol (antipsychotic), and fentanyl (analgesic).

Therapeutic Domains and Mechanisms of Action

Central Nervous System (CNS) Modulation

Piperidine derivatives are highly lipophilic, a characteristic that facilitates efficient blood-brain barrier (BBB) penetration. One of the most actively researched areas is the inhibition of Monoamine Oxidase (MAO), particularly the MAO-B isoform, which is a primary target in Parkinson's disease management.

Mechanistically, the piperidine nucleus interacts directly with the amino acid residues lining the entrance cavity of the MAO enzyme. Studies have shown that para-hydroxy substitution on the piperidine ring significantly enhances MAO-B selectivity by forming critical hydrogen bonds with tyrosine residues in the active site, locking the enzyme in an inactive state .

MAO_Pathway A Piperidine Derivative B MAO-B Active Site Binding A->B High Affinity C Oxidative Deamination Inhibition B->C Enzymatic Blockade D Dopamine Accumulation C->D Metabolic Shift E Neuroprotection (CNS) D->E Clinical Outcome

Mechanism of action for piperidine-based MAO-B inhibitors in neurodegenerative diseases.

Anticancer Activity and Kinase Inhibition

In the realm of oncology, synthetic piperidines are engineered to target specific signaling kinases, such as Akt (Protein Kinase B) and Anaplastic Lymphoma Kinase (ALK). The basicity of the piperidine nitrogen is exploited to form salt bridges within the ATP-binding cleft of these kinases, competitively displacing ATP and halting tumor proliferation . Furthermore, bulky hydrophobic substituents on the piperidine ring can induce steric clashes that specifically disrupt mutant kinase isoforms while sparing wild-type variants, thereby widening the therapeutic window.

Quantitative Structure-Activity Relationship (SAR) Insights

To rationalize lead optimization, we must analyze how specific structural modifications impact biological metrics (e.g., IC₅₀, MIC). The table below synthesizes quantitative data across different therapeutic targets.

Compound Class / ScaffoldTarget / Disease AreaRepresentative IC₅₀ / MICKey Structural Feature Driving Activity
N-Alkyl Piperidines MAO-B (Neurodegeneration)0.015 μMPara-hydroxy substitution on the piperidine ring enhances active-site anchoring.
Piperidin-4-yl Appendants Akt1 Kinase (Prostate Cancer)10 – 50 nM3-chloro-5-fluoro-1-(piperidin-4-yl) core provides optimal steric fit in the ATP cleft.
Phenacyl Derivatives Platelet Aggregation / Pain60 – 80 μM4-(4'-bromophenyl)-4-piperidinol scaffold modulates prostaglandin signaling.
Bichalcone Piperazines Human Colon Carcinoma6 – 11 μMCis- and trans-N-methyl-2,6-bis(bromomethyl) geometry dictates cytotoxicity.

Experimental Methodologies: Validating Piperidine Bioactivity

A robust drug discovery pipeline relies on self-validating experimental systems. As an application scientist, I mandate orthogonal validation: if an assay indicates enzyme inhibition, a secondary cellular assay must confirm the downstream phenotypic effect.

Protocol 1: High-Throughput Fluorometric MAO-B Inhibition Assay

Causality Note: We utilize a fluorometric substrate (kynuramine) rather than a colorimetric one. Highly conjugated piperidine derivatives often absorb light in the visible spectrum, which creates false positives in colorimetric assays. Fluorometry bypasses this optical interference.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare recombinant human MAO-B enzyme (0.5 μg/mL) in potassium phosphate buffer (100 mM, pH 7.4). Prepare the piperidine test compounds in DMSO (final assay concentration of DMSO must not exceed 1% to prevent enzyme denaturation).

  • Pre-Incubation: Combine 49 μL of the enzyme solution with 1 μL of the test compound in a black 96-well microplate. Incubate at 37°C for 30 minutes. Why? This pre-incubation allows reversible piperidine inhibitors to reach steady-state binding equilibrium before the substrate is introduced.

  • Reaction Initiation: Add 50 μL of kynuramine (final concentration 50 μM) to all wells. Incubate for exactly 20 minutes at 37°C.

  • Reaction Termination: Halt the enzymatic reaction by adding 40 μL of 2N NaOH. The alkaline environment maximizes the fluorescence of the 4-hydroxyquinoline product.

  • Data Acquisition & Analysis: Read fluorescence using a microplate reader (Excitation: 310 nm, Emission: 400 nm). Calculate the IC₅₀ using a 4-parameter logistic (Hill) equation. Include Selegiline as a positive control for self-validation.

Protocol 2: In Vitro Cytotoxicity and Apoptosis Screening (Anticancer)

Causality Note: Relying solely on an MTT viability assay is a critical error, as it only measures metabolic activity and cannot distinguish between cytostatic (growth-arresting) and cytotoxic (cell-killing) effects. We pair MTT with Annexin V/PI Flow Cytometry to definitively confirm that the piperidine derivative is inducing programmed cell death (apoptosis) rather than non-specific necrosis.

Step-by-Step Methodology:

  • Cell Culture & Treatment: Seed cancer cells (e.g., PC-3 prostate cancer line) at 5 × 10³ cells/well in a 96-well plate. Allow 24 hours for adherence. Treat cells with serial dilutions of the piperidine derivative (0.1 μM to 100 μM) for 48 hours.

  • Viability Assessment (MTT): Add 10 μL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the resulting formazan crystals with 100 μL of DMSO and read absorbance at 570 nm.

  • Orthogonal Validation (Flow Cytometry): Harvest cells from a parallel 6-well plate treated with the IC₅₀ concentration of the compound. Wash with cold PBS and resuspend in 1X Binding Buffer.

  • Staining: Add 5 μL of FITC-Annexin V and 5 μL of Propidium Iodide (PI). Incubate for 15 minutes in the dark at room temperature.

  • Analysis: Analyze via flow cytometry. Cells that are Annexin V(+)/PI(-) represent early apoptosis, validating the targeted mechanistic efficacy of the piperidine compound.

Anticancer_Workflow S1 1. Library Synthesis (N-alkylation/Acylation) S2 2. In Vitro Cytotoxicity (MTT / CellTiter-Glo) S1->S2 S3 3. Target Kinase Profiling (e.g., Akt, ALK) S2->S3 S4 4. Apoptosis Analysis (Annexin V/PI Flow Cytometry) S3->S4 S5 5. Lead Optimization (SAR Modeling) S4->S5

Step-by-step experimental workflow for evaluating the anticancer activity of piperidines.

Conclusion

The piperidine pharmacophore remains an indispensable tool in the arsenal of drug development professionals. By understanding the structural causality—specifically how its basic nitrogen and chair conformation dictate target binding—researchers can rationally design derivatives with high selectivity and potency. Through the rigorous, self-validating experimental workflows outlined in this guide, the translation of novel piperidine compounds from in vitro hits to viable clinical candidates can be significantly accelerated.

References

  • Abdelshaheed, M. M., et al. (2021). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences. URL:[Link]

  • Alam, O., et al. (2018). Recent advancement of piperidine moiety in treatment of cancer - A review. European Journal of Medicinal Chemistry. URL:[Link]

  • Jayan, J., et al. (2023). Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Omega. URL:[Link]

  • Rathore, A., et al. (2021). The Recent Development of Piperazine and Piperidine Derivatives as Antipsychotic Agents. Mini Reviews in Medicinal Chemistry. URL:[Link]

Exploratory

Structure-Activity Relationship (SAR) of Novel Ethanone Scaffolds: Mechanistic Insights and Optimization Strategies

The Ethanone Pharmacophore: A Foundation for Rational Drug Design In modern medicinal chemistry, the ethanone core ( R1​−C(=O)−CH2​−R2​ ) has emerged as a highly versatile and privileged pharmacophore. As a Senior Applic...

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Author: BenchChem Technical Support Team. Date: April 2026

The Ethanone Pharmacophore: A Foundation for Rational Drug Design

In modern medicinal chemistry, the ethanone core ( R1​−C(=O)−CH2​−R2​ ) has emerged as a highly versatile and privileged pharmacophore. As a Senior Application Scientist overseeing hit-to-lead optimization, I frequently leverage the ethanone scaffold due to its unique physicochemical properties. The carbonyl oxygen serves as a potent, directional hydrogen bond acceptor, while the alpha-carbon allows for modular functionalization. This dual nature enables the precise tuning of a molecule's lipophilicity, steric bulk, and conformational flexibility.

This technical guide synthesizes recent structure-activity relationship (SAR) data across novel ethanone derivatives, focusing on the causality behind experimental choices. We will examine their roles as inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) for metabolic syndrome[1] and Mobile Colistin Resistance-1 (MCR-1) for combating antibiotic resistance[2].

Mechanistic SAR Case Studies

Case Study A: Adamantyl Ethanone Derivatives as 11β-HSD1 Inhibitors

Elevated intracellular cortisol, driven by the enzyme 11β-HSD1, is a primary driver of metabolic syndrome phenotypes such as obesity and type 2 diabetes. Recent optimizations of the adamantyl ethanone scaffold have yielded highly potent and selective inhibitors[1]. The SAR reveals critical insights into the spatial constraints of the enzyme's binding pocket.

  • Linker Causality: Tethering an unsubstituted pyridine to the adamantyl ethanone motif via an ether (-O-) or sulfoxide (-SO-) linker yields optimal activity ( IC50​ 34–48 nM). Conversely, substituting this with a sulfur (-S-) linker reduces potency twofold. The causality behind this drop in efficacy lies in the altered bond angle and increased van der Waals radius of sulfur, which disrupts the optimal trajectory of the pyridyl nitrogen required for hydrogen bonding with the enzyme's catalytic tyrosine residue[1].

  • Steric Hindrance: Introducing a 6-methyl group on the 2-pyridyl ring halves the inhibitory activity compared to the unsubstituted analog. This indicates a tightly packed hydrophobic sub-pocket that cannot accommodate additional steric bulk without inducing a high-energy conformational penalty[1].

Table 1: SAR of Adamantyl Ethanone Pyridyl Derivatives against 11β-HSD1[1]
CompoundLinker TypePyridyl Substitution IC50​ (nM)Metabolic Stability
28 Ether (-O-)2-pyridyl48High
29 Ether (-O-)6-methyl-2-pyridyl99Moderate
31 Ether (-O-)3-pyridyl34High
37 Sulfur (-S-)2-pyridyl86Low
40 Sulfoxide (-SO-)2-pyridyl~45High
Case Study B: 1-Phenyl-2-(phenylamino) Ethanones as MCR-1 Inhibitors

The MCR-1 enzyme confers resistance to colistin, a critical last-resort antibiotic. Ethanone derivatives have recently been validated as novel MCR-1 inhibitors[2].

  • Hydrophobic Tail Elongation: SAR studies demonstrate that extending the alkyl chain at the para-position of the phenyl ring significantly enhances MCR-1 inhibition. Moving from a propyl group to a hexyl group improves the Minimum Inhibitory Concentration (MIC) from 32 μg/mL to 4 μg/mL. The causality here is tied to the lipophilic nature of the MCR-1 transmembrane domain; longer aliphatic chains anchor the inhibitor more deeply into the bacterial lipid bilayer, increasing the local concentration of the ethanone pharmacophore near the periplasmic catalytic domain[2].

Table 2: SAR of 1-Phenyl-2-(phenylamino) Ethanones against MCR-1[2]
CompoundR-Group (Para-position)MCR-1 Inhibition (MIC μg/mL)Relative Toxicity
6d Piperidin-1-yl>64 (Inactive)Low
6f Cyclohexyl8Moderate
6l Propyl32Low
6m Hexyl4High

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step incorporates internal controls to verify causality and eliminate experimental artifacts.

Protocol 1: Modular Synthesis of Adamantyl Ethanone Ether Derivatives

Objective: Synthesize target ethanones while actively suppressing undesired aldol condensation byproducts.

  • Alpha-Bromination: Dissolve the starting adamantyl methyl ketone (1.0 eq) in anhydrous dichloromethane (DCM). Add bromine (1.1 eq) dropwise at 0°C.

    • Causality: Maintaining a strict 0°C environment prevents over-bromination at the alpha carbon, ensuring a mono-brominated intermediate.

  • Nucleophilic Substitution: In a separate flask, dissolve the desired pyridinol (1.2 eq) in acetonitrile. Add anhydrous K2​CO3​ (2.0 eq).

    • Causality: K2​CO3​ is chosen specifically as a mild base; it deprotonates the phenol to form a reactive phenoxide but is not strong enough to abstract the remaining alpha-protons on the ethanone, thereby preventing self-condensation (aldol) reactions.

  • Coupling: Add the alpha-bromo ketone to the phenoxide solution. Reflux for 16 hours under an inert argon atmosphere.

  • Validation: Monitor via TLC. Purify via flash chromatography. Confirm the structure via 1H -NMR, specifically validating the formation of the ether linkage by identifying the characteristic singlet of the −CH2​− protons adjacent to the carbonyl (typically around δ 4.2 - 4.5 ppm).

Protocol 2: In Vitro 11β-HSD1 Enzyme Inhibition Assay

Objective: Quantify IC50​ values using a highly controlled LC-MS/MS readout[1].

  • Reagent Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.4) and 1 mM EDTA.

    • Causality: EDTA chelates trace divalent cations that could inadvertently activate off-target metalloproteases present in the microsomal preparation.

  • Incubation: Mix human liver microsomes (source of 11β-HSD1), 200 μM NADPH (cofactor), and varying concentrations of the ethanone inhibitor (1 nM to 10 μM).

  • Reaction Initiation: Add 100 nM cortisone to initiate the reaction. Incubate at exactly 37°C for 30 minutes.

  • Quenching & Extraction: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard ( d4​ -cortisol).

    • Causality: Acetonitrile instantly denatures the enzyme, freezing the reaction at exactly 30 minutes, while the deuterated standard normalizes any variations in downstream extraction efficiency.

  • Quantification: Analyze the cortisone-to-cortisol conversion ratio via LC-MS/MS.

  • System Validation: Include a structurally dissimilar reference inhibitor (e.g., carbenoxolone) as a positive control in every plate. If the IC50​ of carbenoxolone deviates by >15% from its historical mean, the entire plate is discarded. This ensures that observed IC50​ shifts are intrinsic to the ethanone SAR rather than assay drift.

Mechanistic Visualization

The following diagram illustrates the biological pathway of 11β-HSD1 and the exact intervention point of the novel adamantyl ethanone derivatives.

G Cortisone Cortisone (Inactive) Enzyme 11β-HSD1 Enzyme Cortisone->Enzyme Binds Cortisol Cortisol (Active) Enzyme->Cortisol Reduction Receptor GR Activation Cortisol->Receptor Translocates Disease Metabolic Syndrome Receptor->Disease Transcription Inhibitor Adamantyl Ethanone Inhibitor Inhibitor->Enzyme Competitive Blockade

Fig 1: Mechanism of adamantyl ethanones inhibiting 11β-HSD1 to prevent metabolic syndrome.

References

  • Su, X., Pradaux-Caggiano, F., Vicker, N., et al. (2011). "Adamantyl Ethanone Pyridyl Derivatives: Potent and Selective Inhibitors of Human 11β-Hydroxysteroid Dehydrogenase Type 1." ChemMedChem / National Institutes of Health (NIH). Available at: [Link]

  • Lan, X.-J., Yan, H.-T., et al. (2019). "Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors." MDPI. Available at: [Link]

  • ACS Publications. (2021). "Discovery, Structure–Activity Relationship, and Mechanistic Studies of 1-((3R,4S)-3-((Dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)piperidin-1-yl)-2-(2,4,5-trifluorophenyl)ethan-1-one as a Novel Potent Analgesic." Journal of Medicinal Chemistry. Available at: [Link]

Sources

Foundational

In Vitro Screening Framework for 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone: A Technical Guide to Preclinical Profiling

Executive Summary 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (hereafter referred to as HEPE ) is a highly versatile, piperidine-based pharmacophore. Featuring an N-acetylated piperidine core and a hydrogen-bo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (hereafter referred to as HEPE ) is a highly versatile, piperidine-based pharmacophore. Featuring an N-acetylated piperidine core and a hydrogen-bond-donating 2-hydroxyethoxymethyl side chain, HEPE is structurally poised to act as a potent fragment in drug discovery. Its physicochemical profile makes it an ideal candidate for development into a standalone targeted inhibitor, a nucleoside-mimetic antiviral, or a linker-warhead component in Targeted Protein Degradation (TPD) platforms.

As a Senior Application Scientist, I have designed this whitepaper to outline a rigorous, self-validating in vitro screening cascade. This framework moves beyond merely listing steps; it establishes the mechanistic causality behind each assay choice, ensuring that the data generated is robust, reproducible, and ready for lead optimization.

Physicochemical Profiling & Assay Preparation

Before initiating biological assays, the physicochemical properties of HEPE must be strictly managed to prevent artifactual data. The N-acetyl and ether linkages provide moderate polarity, but the piperidine core necessitates an organic solvent for complete, stable solvation.

  • Formulation Protocol: HEPE must be dissolved in 100% LC-MS grade Dimethyl Sulfoxide (DMSO) to a stock concentration of 10 mM. Aliquots should be stored at -20°C in amber glass vials to prevent hygroscopic degradation of the terminal hydroxyl group.

  • Causality & Self-Validation: To prevent solvent-induced cytotoxicity or target denaturation, the final assay concentration of DMSO must be strictly maintained below 0.5% (v/v) across all in vitro models. Every assay plate must include a DMSO-only vehicle control to establish a true baseline, alongside a known reference compound to calculate the Z'-factor. A screening run is only validated if the Z'-factor is > 0.5, proving the assay's dynamic range is statistically sound.

Primary In Vitro Screening: Target Engagement

To establish direct target binding without the confounding variables of cellular permeability or metabolic degradation, Surface Plasmon Resonance (SPR) is utilized as the primary screening tool.

Surface Plasmon Resonance (SPR) Methodology
  • Immobilization: Immobilize the purified target protein (e.g., a recombinant kinase or E3 ligase) onto a CM5 dextran sensor chip using standard amine coupling chemistry (EDC/NHS). Quench excess reactive esters with ethanolamine.

  • Analyte Injection: Inject HEPE in a multi-cycle kinetic format at concentrations ranging from 0.1 µM to 50 µM. Use a running buffer of PBS-P+ (pH 7.4) supplemented with 0.5% DMSO to match the analyte solvent.

  • Regeneration: If HEPE exhibits slow dissociation, utilize a mild regeneration pulse (e.g., 10 mM Glycine-HCl, pH 2.5) to strip the bound analyte without denaturing the immobilized target.

The Causality Behind the Choice: SPR is deliberately chosen over traditional endpoint assays (such as Fluorescence Polarization) because it provides real-time kinetic resolution (association rate kon​ , dissociation rate koff​ , and affinity KD​ ). Fragment-like molecules such as HEPE often exhibit transient, low-affinity interactions that endpoint assays miss. By measuring koff​ , researchers can accurately predict the residence time of the HEPE-target complex, which is a superior predictor of in vivo efficacy compared to binding affinity alone ().

Secondary Cell-Based Screening

Once direct target engagement is confirmed, HEPE must be evaluated in complex biological systems to assess off-target cytotoxicity and membrane permeability.

Cellular Viability & Cytotoxicity (ATP Luminescence)
  • Cell Seeding: Seed the target cell line (e.g., HEK293 or HepG2) in 384-well opaque white plates at 2,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Treat cells with a 10-point dose-response of HEPE (1 nM to 100 µM) for 72 hours.

  • Detection: Add an equal volume of ATP-detection reagent (e.g., CellTiter-Glo) to each well. Shake for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Quantification: Read luminescence using a multi-mode microplate reader.

The Causality Behind the Choice: The ATP-based assay is selected because intracellular ATP levels directly and immediately correlate with metabolic viability. Traditional tetrazolium-based assays (like MTT or MTS) rely on enzymatic conversion, which can be artificially skewed if the test compound modulates cellular metabolism without causing cell death. ATP lysis provides an instantaneous, homogeneous readout that eliminates this artifactual interference ().

Permeability & Efflux Profiling (Caco-2 Monolayers)

Given the polar 2-hydroxyethoxymethyl group, HEPE's ability to cross biological membranes must be quantified to predict oral bioavailability and intracellular accumulation.

  • Monolayer Culture: Culture Caco-2 cells on polycarbonate transwell filter inserts for 21 days until they differentiate and form tight junctions. Self-Validation: Verify monolayer integrity via Transepithelial Electrical Resistance (TEER > 250 Ω·cm²).

  • Transport Assay: Add 10 µM HEPE to the apical (A) chamber for A-to-B transport, or the basolateral (B) chamber for B-to-A transport.

  • Sampling: Sample the receiver chambers at 30, 60, and 90 minutes. Quantify HEPE concentration via LC-MS/MS.

  • Calculation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ).

The Causality Behind the Choice: The 21-day Caco-2 model is strictly required because it uniquely differentiates to express critical intestinal efflux transporters, most notably P-glycoprotein (P-gp). If the Efflux Ratio is > 2, HEPE is likely a substrate for active efflux, necessitating structural optimization of the hydroxyethoxymethyl moiety to prevent the drug from being pumped out of the target cells ().

Quantitative Data & Acceptance Criteria

To facilitate rapid go/no-go decision-making during the screening cascade, the following self-validating metrics and acceptance criteria must be met for HEPE to advance to lead optimization.

Assay StageMethodologyPrimary ReadoutHEPE Acceptance CriteriaMechanistic Rationale
Primary Screening Surface Plasmon Resonance (SPR) KD​ , kon​ , koff​ KD​ < 10 µMConfirms direct, label-free target engagement and sufficient residence time.
Cytotoxicity ATP Luminescence (CellTiter-Glo) CC50​ CC50​ > 100 µMEnsures HEPE does not disrupt basal metabolic viability or cause off-target lysis.
Permeability Caco-2 Monolayer Transport Papp​ , Efflux Ratio (ER) Papp​ > 10×10−6 cm/s, ER < 2Validates intracellular access and confirms the lack of P-gp efflux liability.
Quality Control Statistical ValidationZ'-factor, TEERZ' > 0.5, TEER > 250 Ω·cm²Ensures assay dynamic range and physical integrity of the biological models.

Mechanistic & Workflow Visualizations

The following diagrams map the logical progression of the screening cascade and the proposed intracellular mechanism of action for HEPE.

G N1 Compound Synthesis & Formulation (HEPE) N2 Primary Screening (Target Engagement - SPR) N1->N2 N3 Secondary Screening (Cell-Based Assays) N2->N3 KD < 10 µM N4 Cytotoxicity Profiling (CellTiter-Glo) N3->N4 N5 Permeability & ADME (Caco-2 Monolayer) N3->N5 N6 Hit Validation & Lead Optimization N4->N6 CC50 > 100 µM N5->N6 Papp > 10x10^-6 cm/s

Figure 1: Hierarchical in vitro screening cascade for HEPE hit validation.

MOA HEPE HEPE (Small Molecule) Target Intracellular Target (e.g., Kinase/E3) HEPE->Target Cell Penetration Complex HEPE-Target Complex (Inhibition/Recruitment) Target->Complex Binding Downstream Downstream Effector Modulation Complex->Downstream Signal Transduction Phenotype Cellular Phenotype (Viability/Degradation) Downstream->Phenotype

Figure 2: Proposed intracellular mechanism of action and target engagement for HEPE.

References

  • Patching, S. G. (2014). Surface plasmon resonance spectroscopy for characterisation of membrane protein-ligand interactions and its potential for drug discovery. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1838(1), 43-55.[Link]

  • Riss, T. L., Moravec, R. A., Niles, A. L., Duellman, S., Benink, H. A., Worzella, T. J., & Minor, L. (2013). Cell Viability Assays. In Assay Guidance Manual. National Center for Advancing Translational Sciences.[Link]

  • Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Nature Protocols, 2(9), 2111-2119.[Link]

Protocols & Analytical Methods

Method

"HPLC protocol for 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone"

An Application Note and Protocol for the HPLC Analysis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone Authored by: A Senior Application Scientist Abstract This comprehensive guide details robust High-Performan...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the HPLC Analysis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details robust High-Performance Liquid Chromatography (HPLC) protocols for the analysis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, a substituted piperidine derivative of interest in pharmaceutical research and development. The piperidine scaffold is a cornerstone in medicinal chemistry, making reliable analytical methods for its derivatives essential for purity assessment and quality control.[1] This document addresses the unique analytical challenges posed by this molecule, including its high polarity and lack of a strong UV chromophore. We present two primary methodologies: a reversed-phase HPLC (RP-HPLC) method for purity determination and a chiral HPLC method for enantiomeric separation. Each protocol is grounded in established chromatographic principles, with detailed justifications for parameter selection to ensure methodological robustness and transferability.

Introduction: Analytical Considerations

The target analyte, 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, presents two main challenges for HPLC method development.

  • High Polarity: The presence of a hydroxyl group and an ether linkage imparts significant polarity. In traditional reversed-phase chromatography using C18 columns, this can lead to poor retention, with the analyte eluting near the solvent front, compromising resolution and accurate quantification.[2]

  • Weak UV Chromophore: The molecule lacks significant conjugated systems, resulting in weak ultraviolet (UV) absorbance. The ethanone group provides some absorbance, but typically at low wavelengths (e.g., <220 nm), where mobile phase components can interfere.

This guide provides strategies to overcome these challenges, focusing on both direct analysis and alternative approaches for enhanced detection and separation.

Method 1: Achiral Purity Analysis by Reversed-Phase HPLC

Reversed-phase HPLC is the predominant technique for analyzing piperidine-containing compounds due to its versatility and compatibility with aqueous-organic mobile phases.[3][4] This protocol is designed to provide a robust assessment of the purity of the target compound.

Principle of Separation

The separation is based on the differential partitioning of the analyte and its impurities between a polar mobile phase and a non-polar stationary phase (typically C18). More hydrophobic compounds interact more strongly with the stationary phase and are retained longer. To address the analyte's polarity and basic piperidine nitrogen, we employ a column designed for enhanced polar retention and an acidified mobile phase to ensure symmetrical peak shapes.

Experimental Protocol: RP-HPLC

Instrumentation and Materials:

  • HPLC System: An HPLC system with a gradient pump, degasser, autosampler, column oven, and UV or Diode Array Detector (DAD).

  • Analytical Column: A polar-endcapped or aqueous-stable C18 column (e.g., Atlantis T3, Zorbax Eclipse Plus C18, or equivalent), 4.6 x 150 mm, 5 µm. These columns are designed to prevent ligand collapse in highly aqueous mobile phases and provide better retention for polar analytes.[5][6]

  • Solvents: HPLC grade acetonitrile and ultrapure water.

  • Reagents: Formic acid or phosphoric acid (analytical grade).

Chromatographic Conditions:

ParameterRecommended ConditionJustification
Mobile Phase A 0.1% Formic Acid in WaterThe acid protonates the basic piperidine nitrogen, minimizing silanol interactions on the stationary phase and reducing peak tailing.[7]
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with low viscosity and good UV transparency.
Gradient Program 5% to 60% B over 20 minA gradient is recommended to elute both the polar analyte and any less polar impurities effectively.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature 30°CMaintaining a constant temperature ensures reproducible retention times.[7]
Detection Wavelength 210 nmThe ethanone moiety offers some UV absorbance at low wavelengths. A DAD is useful to screen for the optimal wavelength.
Injection Volume 10 µLCan be optimized based on sample concentration and detector sensitivity.

Sample and Standard Preparation:

  • Stock Solution: Accurately weigh and dissolve the reference standard or sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

  • Working Solution: Dilute the stock solution with the initial mobile phase (95% A, 5% B) to a concentration of approximately 50 µg/mL.

  • Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to remove particulates and protect the column.[1]

Workflow for Achiral HPLC Analysis

cluster_prep Preparation cluster_hplc HPLC Execution cluster_data Data Analysis prep_mobile Prepare Mobile Phase (A: 0.1% FA in H2O) (B: 0.1% FA in ACN) equilibrate Equilibrate Column (Initial Conditions, 15 min) prep_mobile->equilibrate prep_sample Prepare Sample/Standard (1 mg/mL stock, dilute to 50 µg/mL) filter_sample Filter Sample (0.45 µm) prep_sample->filter_sample inject Inject Sample (10 µL) filter_sample->inject equilibrate->inject run_gradient Run Gradient Program (5-60% B over 20 min) inject->run_gradient detect Detect at 210 nm run_gradient->detect integrate Integrate Peaks detect->integrate calculate Calculate Purity (% Area) integrate->calculate

Caption: Workflow for RP-HPLC purity analysis.

Method 2: Chiral Separation

The analyte possesses a stereocenter at the C2 position of the piperidine ring. As enantiomers can have different pharmacological effects, their separation is often a regulatory requirement.[8]

Principle of Chiral Separation

Direct chiral separation is achieved using a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly effective for a wide range of chiral compounds, including piperidine derivatives.[7][8] Separation occurs due to the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector on the CSP, which have different interaction energies. Normal-phase chromatography (using non-polar solvents) is often preferred for these columns as it promotes the hydrogen bonding and dipole-dipole interactions necessary for chiral recognition.[8]

Experimental Protocol: Normal-Phase Chiral HPLC

Instrumentation and Materials:

  • HPLC System: As described in Section 2.2.

  • Chiral Stationary Phase: A polysaccharide-based CSP (e.g., Chiralpak® IA, Chiralcel® OD-H, or equivalent), 4.6 x 250 mm, 5 µm. Screening multiple CSPs is often necessary to find the optimal one.[7]

  • Solvents: HPLC grade n-hexane, isopropanol (IPA), and ethanol.

  • Additive: Diethylamine (DEA).

Chromatographic Conditions:

ParameterRecommended ConditionJustification
Mobile Phase n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)A standard mobile phase for normal-phase chiral separations.[8] IPA acts as the polar modifier.
Additive 0.1% Diethylamine (DEA)As a basic additive, DEA is crucial for improving the peak shape of basic analytes like piperidines by competing for active sites on the stationary phase.[7]
Elution Mode IsocraticIsocratic elution is typically sufficient and provides robust separation for chiral methods.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temperature 25°CTemperature can significantly affect chiral selectivity; precise control is essential.[7]
Detection Wavelength 210 nmAs per the achiral method.
Injection Volume 10 µLAdjust as needed.
Alternative Strategy: Pre-Column Derivatization

If direct UV detection is insensitive or chiral resolution is poor, pre-column derivatization offers a powerful alternative.[9] This involves reacting the analyte with a reagent to:

  • Introduce a strong chromophore: Reagents like p-toluenesulfonyl chloride (PTSC) or benzoyl chloride react with the hydroxyl group, attaching a UV-active moiety and significantly enhancing detection sensitivity.[3][9]

  • Facilitate Chiral Separation: Reacting the racemic analyte with a chiral derivatizing agent creates a pair of diastereomers. These diastereomers have different physical properties and can be separated on a standard (achiral) C18 column.[7]

start Need to Separate Enantiomers? check_uv Is UV Sensitivity Adequate? start->check_uv Yes derivatize Derivatize with Chiral Reagent start->derivatize No, use indirect method directly direct_hplc Direct Chiral HPLC (Polysaccharide CSP) check_resolution Is Resolution > 1.5? direct_hplc->check_resolution indirect_hplc Indirect Method (Derivatization + Achiral HPLC) check_uv->direct_hplc Yes consider_indirect Consider Indirect Method check_uv->consider_indirect No method_ok Method Successful check_resolution->method_ok Yes check_resolution->consider_indirect No consider_indirect->derivatize run_rp_hplc Separate Diastereomers on Achiral C18 Column derivatize->run_rp_hplc run_rp_hplc->method_ok

Caption: Decision pathway for chiral HPLC method development.

Conclusion

The HPLC methods detailed in this application note provide a robust framework for the comprehensive analysis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone. The reversed-phase protocol is optimized for the challenges of a polar analyte, enabling accurate purity determination. For stereochemical analysis, direct separation on a chiral stationary phase is the preferred approach, with pre-column derivatization serving as a reliable alternative for enhancing sensitivity and achieving separation. These protocols, grounded in established chromatographic theory and supported by literature, offer a solid starting point for researchers and quality control professionals.

References

  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers.
  • BenchChem. (2025). Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds.
  • Waters Corporation. (2025).
  • Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
  • LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis.
  • De Mey, E., et al. (2015). Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices.
  • BenchChem. (2025). Application Note: HPLC Purification of 3-(2-Cyclohexylethyl)piperidine.
  • Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. [Link]

  • Phenomenex. (2025). Normal-phase vs.
  • Unknown Author. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Journal of Chromatographic Science. [Link]

  • Unknown Author. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.

Sources

Application

"NMR spectroscopy of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone"

An in-depth guide to the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, designed for researchers and drug development professionals. This document provi...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, designed for researchers and drug development professionals. This document provides a comprehensive overview, from fundamental principles to detailed experimental protocols and data interpretation.

Introduction: Structural Elucidation of a Piperidine Derivative

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural determination of organic molecules.[1][2][3] It provides unparalleled insight into the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[2][4] This application note presents a detailed guide to acquiring and interpreting the NMR spectra of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone , a substituted piperidine derivative. Piperidine scaffolds are common in pharmaceuticals, and understanding their conformational dynamics and substitution patterns is critical for drug design and development.[5][6][7][8][9]

This guide will cover:

  • The theoretical underpinnings of NMR spectroscopy.

  • Detailed, step-by-step protocols for sample preparation and data acquisition for 1D (¹H, ¹³C) and 2D (COSY, HSQC) experiments.

  • A systematic approach to processing and interpreting the resulting spectral data to achieve full structural assignment.

Molecular Structure and Spectroscopic Considerations

The target molecule, 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, possesses several key structural features that give rise to a distinct NMR fingerprint.

Chemical Structure:

Key Features for NMR Analysis:

  • N-Acetyl Group: The acetyl group introduces a carbonyl carbon and a methyl group, which are expected to produce sharp, characteristic singlet signals in the ¹³C and ¹H NMR spectra, respectively.

  • Piperidine Ring: As a saturated heterocycle, the piperidine ring protons will exist in a complex, crowded region of the ¹H NMR spectrum.[9] Due to the N-acetylation and the bulky substituent at the C2 position, the ring may adopt a preferred chair conformation, leading to distinct axial and equatorial proton signals. The presence of the nitrogen atom significantly influences the chemical shifts of the adjacent protons at C2 and C6.[8]

  • Chiral Center: The C2 carbon of the piperidine ring is a stereocenter, which renders the protons on adjacent methylene groups (e.g., C3, C6, and the side-chain -CH₂-O-) diastereotopic. This means they are chemically non-equivalent and will resonate at different chemical shifts, likely showing coupling to each other (geminal coupling).

  • Ethoxymethyl Side Chain: This flexible side chain contains three distinct methylene groups (-CH ₂-O-, -O-CH ₂-, and -CH ₂-OH) and a hydroxyl proton. The hydroxyl proton is exchangeable and may appear as a broad signal, its position being highly dependent on concentration, temperature, and solvent.[10]

Fundamental Principles of NMR

NMR spectroscopy operates on the principle that atomic nuclei with a non-zero spin property, such as ¹H and ¹³C, behave like tiny magnets.[2][11] When placed in a strong external magnetic field (B₀), these nuclear spins align either with or against the field, creating distinct energy levels.[3][11]

  • Resonance: By applying radiofrequency (RF) radiation, nuclei in the lower energy state can be excited to the higher state. This absorption of energy occurs at a specific frequency, known as the resonance frequency, which is unique to each type of nucleus in its local chemical environment.[1][11]

  • Chemical Shift (δ): The exact resonance frequency of a nucleus is influenced by the surrounding electron density. This shielding effect causes nuclei in different chemical environments to resonate at slightly different frequencies. These differences are measured relative to a standard compound, typically Tetramethylsilane (TMS), and reported as chemical shift (δ) in parts per million (ppm).[12][13] TMS is chosen because it is chemically inert, volatile, and its 12 equivalent protons produce a single sharp signal that is upfield from most signals in organic compounds.[12][14][15]

  • Spin-Spin Coupling (J): The magnetic field of one nucleus can influence the magnetic field experienced by a neighboring nucleus through the intervening chemical bonds. This interaction, known as J-coupling or scalar coupling, causes signals to split into multiplets (e.g., doublets, triplets, quartets). The magnitude of this splitting, the coupling constant (J), is measured in Hertz (Hz) and provides information about the connectivity of atoms.

  • 2D NMR Spectroscopy: Two-dimensional techniques correlate signals to reveal relationships between nuclei.[16]

    • COSY (Correlation Spectroscopy): Identifies protons that are spin-coupled to each other, revealing H-C-C-H connectivities.[16][17][18]

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with the signals of directly attached heteronuclei, typically ¹³C, providing direct C-H bond information.[16][17][18][19]

Experimental Protocols

This section provides a self-validating, step-by-step methodology for acquiring high-quality NMR data for 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone.

Protocol: Sample Preparation

The quality of the NMR spectrum is critically dependent on proper sample preparation.[20][21][22]

Materials:

  • 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (5-10 mg for ¹H; 20-50 mg for ¹³C)

  • High-quality 5 mm NMR tube

  • Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆)

  • Tetramethylsilane (TMS) as an internal standard (often pre-mixed in solvent)

  • Pasteur pipette and bulb

  • Small vial for dissolving the sample

Step-by-Step Procedure:

  • Weigh the Sample: Accurately weigh the desired amount of the compound into a clean, dry vial. For routine ¹H NMR, 5-10 mg is sufficient. For ¹³C and 2D NMR, a more concentrated sample (20-50 mg) is recommended to achieve a good signal-to-noise ratio in a reasonable time.[21][22]

  • Solvent Selection:

    • CDCl₃: A good first choice for many organic molecules due to its excellent dissolving power and relative inertness.[23] The residual solvent peak appears at ~7.26 ppm.

    • DMSO-d₆: Use if the compound has poor solubility in CDCl₃. It is a highly polar solvent, ideal for compounds with hydroxyl groups.[23][24] The residual solvent peak is at ~2.50 ppm. The hydroxyl proton (-OH) signal will be more distinct and less prone to rapid exchange in DMSO-d₆.

  • Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent containing 0.03-0.05% TMS to the vial.[21][25] Gently swirl or vortex the vial until the sample is completely dissolved. A homogeneous solution free of particulate matter is essential for high resolution.[21][22]

  • Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution into the NMR tube. Avoid introducing any solid particles.

  • Check Sample Height: The height of the solution in the NMR tube should be approximately 4.5-5.0 cm (corresponding to ~0.6-0.7 mL), ensuring it fills the detection region of the spectrometer's RF coil.[22][25]

  • Cap and Label: Cap the NMR tube securely and label it clearly. Before insertion into the spectrometer, wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol to remove any dust or fingerprints.[20]

Protocol: 1D NMR Data Acquisition

The following parameters are typical for a 400 or 500 MHz NMR spectrometer.

¹H NMR Acquisition:

  • Insert the sample into the spectrometer and lock onto the deuterium signal of the solvent.

  • Optimize the magnetic field homogeneity by shimming the sample.

  • Key Parameters:

    • Pulse Program: Standard single pulse (e.g., zg30).

    • Spectral Width (SW): ~16 ppm (e.g., from -2 to 14 ppm) to ensure all signals are captured.

    • Number of Scans (NS): 8 to 16 scans.

    • Relaxation Delay (D1): 1-2 seconds. A longer delay (5s) is needed for accurate integration.

    • Acquisition Time (AQ): 2-4 seconds.

  • Acquire the Free Induction Decay (FID).

¹³C NMR Acquisition:

  • Use the same locked and shimmed sample.

  • Key Parameters:

    • Pulse Program: Proton-decoupled single pulse (e.g., zgpg30). Proton decoupling removes C-H coupling, simplifying the spectrum to single lines for each unique carbon.

    • Spectral Width (SW): ~240 ppm (e.g., from -15 to 225 ppm).

    • Number of Scans (NS): 1024 to 4096 scans, as ¹³C has a much lower natural abundance and sensitivity than ¹H.

    • Relaxation Delay (D1): 2 seconds. Note: For quantitative analysis, a much longer delay (e.g., >30s) is required due to the long relaxation times of quaternary carbons.

    • Acquisition Time (AQ): ~1-2 seconds.

Protocol: 2D NMR Data Acquisition

COSY Acquisition (¹H-¹H Correlation):

  • Key Parameters:

    • Pulse Program: cosygpqf.

    • Spectral Width (SW): Same as the ¹H spectrum (~16 ppm in both dimensions).

    • Number of Scans (NS): 2 to 4 scans per increment.

    • Increments: 256 to 512 increments in the indirect dimension (F1).

HSQC Acquisition (¹H-¹³C Correlation):

  • Key Parameters:

    • Pulse Program: hsqcedetgpsisp2.2. This version provides multiplicity editing, distinguishing CH/CH₃ signals (positive) from CH₂ signals (negative).

    • Spectral Width (SW F2 - ¹H): ~16 ppm.

    • Spectral Width (SW F1 - ¹³C): ~180 ppm (focused on the aliphatic and ether region, e.g., 0-180 ppm).

    • Number of Scans (NS): 4 to 8 scans per increment.

    • Increments: 128 to 256 increments in the indirect dimension (F1).

Data Processing and Interpretation

Workflow: Data Processing

Accurate processing is crucial to extract meaningful information from the raw FID data.[26][27]

G cluster_acq Data Acquisition cluster_proc Processing Steps cluster_analysis Data Analysis Raw_FID Raw FID Acquired Apodization Apodization (Window Function) Raw_FID->Apodization Improves S/N FT Fourier Transform (FT) Apodization->FT Time to Frequency Domain Phase_Correction Phase Correction (Zero & First Order) FT->Phase_Correction Corrects Peak Shape Baseline_Correction Baseline Correction Phase_Correction->Baseline_Correction Flattens Spectrum Calibration Calibration (Reference to TMS or Solvent) Baseline_Correction->Calibration Sets δ = 0 ppm Processed_Spectrum Processed Spectrum Calibration->Processed_Spectrum Integration Peak Integration (¹H NMR) Processed_Spectrum->Integration Peak_Picking Peak Picking (δ and J values) Processed_Spectrum->Peak_Picking Assignment Structural Assignment Integration->Assignment Peak_Picking->Assignment

Step-by-Step Processing Guide:

  • Apodization (Window Function): Multiply the FID by an exponential function to improve the signal-to-noise ratio (line broadening) or a Gaussian function to improve resolution. A line broadening of 0.3 Hz is standard for ¹H spectra.[28]

  • Fourier Transform (FT): Convert the time-domain signal (FID) into a frequency-domain signal (the spectrum).[26][27]

  • Phase Correction: Manually or automatically adjust the phase of the signals to ensure all peaks are purely absorptive (positive and symmetrical).[28][29]

  • Baseline Correction: Fit and subtract a polynomial function from the spectrum to correct for any rolling or uneven baseline.[28]

  • Calibration: Reference the spectrum by setting the TMS signal to 0.00 ppm. If TMS is not present, the residual solvent peak can be used (e.g., CDCl₃ at 7.26 ppm).[14]

  • Integration (¹H NMR): Integrate the area under each signal. The relative integral values are proportional to the number of protons generating each signal.

  • Peak Picking: Identify the chemical shift (δ) of each peak and measure the coupling constants (J) from the multiplets.

Spectral Interpretation of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

The final step is to assemble all the data into a coherent structural assignment.

Expected ¹H NMR Data:

  • ~2.1 ppm (singlet, 3H): The methyl protons of the N-acetyl group (-C(=O)CH ₃).

  • ~1.2-1.9 ppm (multiplets, 6H): The protons on C3, C4, and C5 of the piperidine ring. This region will be complex and overlapping.

  • ~2.5-4.6 ppm (complex multiplets, 5H): The protons on C2 and C6 adjacent to the nitrogen, and the proton on C2 adjacent to the side-chain. Due to conformational restriction from the N-acetyl group, two distinct sets of signals may appear for some protons, corresponding to different rotamers.

  • ~3.5-3.9 ppm (multiplets, 6H): The six protons of the ethoxymethyl side chain (-CH ₂-O-CH ₂-CH ₂-OH). These will be three distinct signals, likely multiplets due to geminal and vicinal coupling.

  • Variable position (broad singlet, 1H): The hydroxyl proton (-OH ).

Expected ¹³C NMR Data:

  • ~21 ppm: Acetyl methyl carbon (-C(=O)C H₃).

  • ~20-55 ppm: The five carbons of the piperidine ring. Carbons adjacent to nitrogen (C2, C6) will be further downfield.

  • ~60-75 ppm: The three carbons of the ethoxymethyl side chain.

  • ~170 ppm: The carbonyl carbon of the N-acetyl group.

Using 2D NMR for Assignment:

  • HSQC Analysis: Start with the HSQC spectrum. Each cross-peak connects a proton signal (F2 axis) to its directly attached carbon (F1 axis). This allows for the unambiguous assignment of protonated carbons. For example, the singlet at ~2.1 ppm in the ¹H spectrum will show a correlation to the carbon at ~21 ppm.

  • COSY Analysis: Use the COSY spectrum to trace proton-proton connectivities. Start from an unambiguously assigned proton. For instance, find the cross-peak for the C2 proton (identified via HSQC) and trace its correlations. It should couple to the protons on C3. Following the chain of couplings (C2-H -> C3-H -> C4-H -> C5-H -> C6-H) allows for the complete assignment of the piperidine ring spin system.

struct [label=< O || H₃C—C—N₁—C₆H₂—C₅H₂ | C₂H—C₃H₂—C₄H₂ | CH₂—O—CH₂—CH₂—OH

>];

// Dummy nodes for connections node [shape=point, width=0]; p_acetyl [pos="0.2,1.1!"]; p_c2 [pos="1.6,0.2!"]; p_c3 [pos="2.3,0.2!"]; p_c6 [pos="2.3,1.1!"]; p_side1 [pos="1.6,-0.5!"]; p_side2 [pos="2.5,-0.5!"]; p_side3 [pos="3.2,-0.5!"];

// Edges for COSY p_c2 -> p_c3 [label=" COSY", fontcolor="#EA4335", color="#EA4335", style=solid, arrowhead=open]; p_c3 -> p_c2 [color="#EA4335", style=solid, arrowhead=open]; p_side2 -> p_side3 [label=" COSY", fontcolor="#EA4335", color="#EA4335", style=solid, arrowhead=open]; p_side3 -> p_side2 [color="#EA4335", style=solid, arrowhead=open];

// Edges for HSQC c_acetyl [pos="0.2,1.4!"]; c_carbonyl [pos="0.9,1.4!"]; c_c2 [pos="1.6,0.5!"]; c_side1 [pos="1.6,-0.2!"]; c_side2 [pos="2.5,-0.2!"]; c_side3 [pos="3.2,-0.2!"];

p_acetyl -> c_acetyl [label=" HSQC", fontcolor="#4285F4", color="#4285F4"]; p_c2 -> c_c2 [label=" HSQC", fontcolor="#4285F4", color="#4285F4"]; p_side1 -> c_side1 [label=" HSQC", fontcolor="#4285F4", color="#4285F4"]; p_side2 -> c_side2 [label=" HSQC", fontcolor="#4285F4", color="#4285F4"]; p_side3 -> c_side3 [label=" HSQC", fontcolor="#4285F4", color="#4285F4"];

} ondot Caption: Key 2D NMR correlations for structural assignment.

Summary of Spectroscopic Data

The following table summarizes the predicted NMR data for the title compound. Actual values may vary slightly based on solvent and experimental conditions.

Assignment¹H δ (ppm)MultiplicityIntegration¹³C δ (ppm)HSQC CorrelationCOSY Correlation(s)
-C(=O)CH₃~2.1s3H~21YesNone
Piperidine CH₂ (3,4,5)~1.2-1.9m6H~20-35YesWith adjacent ring protons
Piperidine CH (2)~4.5-4.8m1H~50-55YesC3-H₂
Piperidine CH₂ (6)~3.0-4.2m2H~40-45YesC5-H₂
-CH₂-O-~3.5-3.7m2H~70-75YesC2-H
-O-CH₂-~3.6-3.8t2H~65-70Yes-CH₂OH
-CH₂-OH~3.7-3.9t2H~60-65Yes-OCH₂-
-OHvariablebr s1H-NoNone (or with H₂O)
C=O---~170No-

References

  • Vertex AI Search Result[30]

  • American Chemical Society. (2021, March 29). Tetramethylsilane. [Link]

  • Save My Exams. (2026, March 10). Tetramethylsilane (TMS) & Deuterated Solvents. [Link]

  • Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR. [Link]

  • Scribd. NMR Spectroscopy: Principles and Applications. [Link]

  • JEOL. Sample preparation for NMR measurements and points to keep in mind. [Link]

  • Optica Publishing Group. (1988). Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol. [Link]

  • Longdom Publishing. (2023, December 7). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. [Link]

  • Vertex AI Search Result[31]

  • Stack Exchange. (2016, March 14). Why is tetramethylsilane (TMS) used as an internal standard in NMR spectroscopy?[Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • Western University. NMR Sample Preparation. [Link]

  • Vertex AI Search Result[32]

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  • Rochester Institute of Technology. Sample Preparation. [Link]

  • ResearchGate. (2015, June 25). Nuclear magnetic resonance (NMR) spectroscopy: Basic principles and phenomena, and their applications to chemistry, biology and medicine. [Link]

  • Vertex AI Search Result[35]

  • Vertex AI Search Result[36]

  • Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

  • Technology Networks. (2024, February 22). NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems. [Link]

  • MetaboLab. Basic 1D-NMR Data Processing. [Link]

  • Wiley Online Library. (2011). NMR Data Processing. [Link]

  • Vertex AI Search Result[37]

  • Vertex AI Search Result[38]

  • Taylor & Francis. Tetramethylsilane – Knowledge and References. [Link]

  • Reddit. (2022, March 19). What is the purpose of TMS in H NMR?[Link]

  • Optics Letters. Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study. [Link]

  • ResearchGate. (2019, October 15). 2D- NMR what is the different between COSY and HSQC??[Link]

  • JEOL. HSQC-TOCSY Analysis Understanding 2D NMR Application in Comparison with TOCSY. [Link]

  • San Diego State University NMR Facility. Common 2D (COSY, HSQC, HMBC). [Link]

  • McGill University. Welcome to the NMR tutorials - Analyzing NMR data. [Link]

  • Vertex AI Search Result[39]

  • ACS Publications. (2006, November 3). Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid. [Link]

  • MathWorks. (2024, June 14). NMR Data Processing and Analysis. [Link]

  • ResearchGate. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. [Link]

  • ACS Publications. (1977). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. [Link]

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Method

Application Note: Preclinical Evaluation Protocol for 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

Introduction & Rationale Piperidine-containing compounds represent one of the most critical synthetic scaffolds in modern drug discovery, featuring prominently in over twenty classes of pharmaceuticals, including analges...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Rationale

Piperidine-containing compounds represent one of the most critical synthetic scaffolds in modern drug discovery, featuring prominently in over twenty classes of pharmaceuticals, including analgesics, antipsychotics, and anticancer agents[1]. The novel synthetic derivative 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (HEPE) features an N-acetylated piperidine core with a 2-hydroxyethoxymethyl side chain.

To transition this novel chemical entity from synthesis to biological screening, a robust preclinical evaluation cascade must be established. This application note details a self-validating, three-phase experimental protocol encompassing physicochemical characterization, in vitro ADME (Absorption, Distribution, Metabolism, and Excretion), and preliminary cytotoxicity screening.

Mandatory Visualizations: Experimental Workflows

Workflow N1 Compound Synthesis (HEPE) N2 Phase 1: Physicochemical Kinetic Solubility N1->N2 N3 Phase 2: In Vitro ADME Microsomal Stability N2->N3 N4 Phase 3: Cytotoxicity Cell Viability Assay N3->N4

Fig 1. Sequential preclinical evaluation workflow for piperidine derivatives.

Phase 1: Physicochemical Characterization (Kinetic Solubility)

Causality & Principle: Before any biological assay can yield trustworthy data, the aqueous solubility of the compound must be established. Kinetic solubility measures the precipitation point of a compound when diluted from an organic stock into an aqueous buffer[2]. Unlike thermodynamic solubility, which requires equilibrium, kinetic solubility mimics the exact conditions of in vitro biological assays (e.g., transitioning from a DMSO stock to a physiological buffer)[3].

Step-by-Step Protocol:

  • Stock Preparation: Dissolve HEPE in 100% DMSO to create a 10 mM master stock[2].

  • Gradient Dilution: Spike the DMSO stock into a 96-well plate containing Phosphate-Buffered Saline (PBS, pH 7.4) to achieve a concentration gradient (e.g., 1, 10, 50, 100, 250, and 500 µM). Crucial Step: Ensure the final DMSO concentration remains ≤2% (v/v) to prevent solvent-induced precipitation artifacts and downstream cytotoxicity.

  • Incubation: Seal the plate and agitate on a microplate shaker at 1000 rpm for 24 hours at room temperature to allow complete precipitation of insoluble fractions[4].

  • Filtration: Transfer the suspension to a 96-well filter plate and centrifuge to separate the precipitated drug from the saturated solution[2].

  • Quantification: Analyze the filtrate via LC-MS/MS or UV absorbance (at an appropriate wavelength for the piperidine amide chromophore) against a known calibration curve to determine the maximum soluble concentration[3].

Phase 2: In Vitro ADME (Microsomal Stability)

Causality & Principle: Drug metabolism primarily occurs in the liver via Cytochrome P450 (CYP) enzymes. The microsomal stability assay utilizes liver microsomes (subcellular fractions containing CYPs) to calculate the intrinsic clearance ( CLint​ ) of HEPE[5]. A potassium phosphate buffer is strictly utilized to maintain a physiological pH of 7.4, which is required for optimal CYP enzyme activity[6]. The reaction is dependent on the continuous supply of NADPH, making an NADPH-regenerating system a mandatory self-validating component[6].

Step-by-Step Protocol:

  • Buffer Preparation: Prepare a 0.5 M potassium phosphate buffer (pH 7.4).

  • Microsome Thawing: Thaw pooled human or rat liver microsomes on ice and dilute them in the phosphate buffer to a final working protein concentration of 0.5 mg/mL[6].

  • Pre-Incubation: In a centrifuge tube, combine the microsomal solution with HEPE (final test concentration: 1 µM). Incubate the mixture at 37°C for 5 minutes to mimic physiological temperature[6].

  • Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[6].

  • Time-Course Quenching: At predetermined intervals (0, 10, 30, and 60 minutes), extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile containing an internal standard. Causality: The cold organic solvent instantly denatures the microsomal proteins, halting metabolism and precipitating the matrix for clean LC-MS/MS analysis[6].

  • Centrifugation & Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining percentage of the parent compound[6].

Phase 3: Cell Viability & Cytotoxicity Screening

Causality & Principle: To ensure HEPE does not exhibit acute basal toxicity, a cell viability assay is performed. The CellTiter-Glo Luminescent Assay is the gold standard for this, as it directly quantifies intracellular ATP, which is strictly present only in metabolically active cells[7]. The assay uses a homogeneous "add-mix-measure" format that lyses the cells and produces a luminescent signal proportional to the ATP concentration[8]. Because extracellular ATP degrades rapidly, the assay is a self-validating measure of true viability.

Pathway Cell Metabolically Active Cell Lysis Cell Lysis (Add-Mix-Measure) Cell->Lysis ATP Intracellular ATP Release Lysis->ATP Substrates Beetle Luciferin + O2 + ATP ATP->Substrates Enzyme Recombinant Luciferase (Mg2+ Dependent) Substrates->Enzyme Products Oxyluciferin + AMP + PPi + CO2 Enzyme->Products Light Luminescence (Light) Proportional to Viability Enzyme->Light

Fig 2. Mechanism of ATP-dependent bioluminescence in the cell viability assay.

Step-by-Step Protocol:

  • Cell Seeding: Seed HepG2 (human liver carcinoma) cells in an opaque white 96-well microplate at a density of 10,000 cells/well in 100 µL of culture medium. Incubate overnight at 37°C, 5% CO2[9].

  • Compound Treatment: Treat the cells with HEPE at varying concentrations (0.1 µM to 100 µM) and incubate for 48 hours.

  • Equilibration (Critical Step): Remove the plate from the incubator and let it rest at room temperature for 30 minutes. Causality: Temperature gradients across the microplate can cause uneven luciferase enzyme kinetics, leading to edge effects and skewed luminescent signals[9].

  • Reagent Addition: Add 100 µL of room-temperature CellTiter-Glo Reagent directly to each well (a 1:1 ratio with the culture medium)[9].

  • Lysis & Stabilization: Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute static incubation at room temperature to stabilize the luminescent signal[9].

  • Measurement: Record the luminescence using a microplate luminometer[9]. Calculate the IC50​ by plotting the dose-response curve.

Data Presentation: Preclinical Summary

ParameterAssay / ConditionResult (Hypothetical)Interpretation
Kinetic Solubility PBS (pH 7.4), 2% DMSO, 24h> 250 µMExcellent aqueous solubility; suitable for in vitro assays without precipitation artifacts.
Microsomal Stability Human Liver Microsomes, 37°C T1/2​ = 42 minModerate metabolic stability; potential for adequate in vivo half-life.
Intrinsic Clearance CLint​ (µL/min/mg protein)33.0Moderate hepatic extraction ratio expected.
Cytotoxicity HepG2 cells, CellTiter-Glo, 48h IC50​ > 100 µMLow basal hepatotoxicity; favorable safety window for further efficacy testing.

References

  • Title: Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications Source: nih.gov URL: 1

  • Title: SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT Source: pharmatutor.org URL: 2

  • Title: Between Theory and Practice: Computational/Experimental Integrated Approaches to Understand the Solubility and Lipophilicity of PROTACs Source: acs.org URL: 3

  • Title: An Automated Robotic Interface for Assays: Facilitating Machine Learning in Drug Discovery by the Automation of Physicochemical Property Assays Source: nih.gov URL: 4

  • Title: Microsomal Stability Assay Protocol Source: axispharm.com URL: 6

  • Title: Microsomal Stability Assay & Protocol | AxisPharm Laboratories Source: axispharm.com URL: 5

  • Title: inducible dna interstrand cross-linking agents: design, synthesis, mechanism, and biomedical Source: wisconsin.edu URL:

  • Title: CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin Source: promega.jp URL: 8

  • Title: CellTiter-Glo® Luminescent Cell Viability Assay Protocol Source: promega.co.jp URL: 9

  • Title: CellTiter-Glo® Luminescent Cell Viability Assay Source: promega.jp URL: 7

Sources

Application

Application Note: Solubilization and Formulation Protocols for 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

Target Audience: Researchers, Formulation Scientists, and Preclinical Pharmacologists Application: In Vitro High-Throughput Screening (HTS) and In Vivo Pharmacokinetic (PK) Profiling Physicochemical Profiling & Causality...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Preclinical Pharmacologists Application: In Vitro High-Throughput Screening (HTS) and In Vivo Pharmacokinetic (PK) Profiling

Physicochemical Profiling & Causality of Solvent Selection

Before preparing any stock solution, it is critical to analyze the structural biology of the target compound. 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone is a functionalized piperidine derivative. Its solubilization behavior is dictated by the competing physical forces of its functional groups:

  • The Piperidine Core: Imparts significant lipophilicity, driving the compound out of purely aqueous solutions.

  • The N-Acetyl Group (Amide) & Ether Linkage: Act as strong hydrogen-bond acceptors.

  • The Primary Alcohol: Acts as a hydrogen-bond donor, allowing for strong intermolecular interactions.

Because of this amphiphilic character, the compound is highly soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO), which effectively disrupts intermolecular hydrogen bonds[1]. However, transitioning this compound from a DMSO stock into an aqueous biological matrix requires careful formulation to prevent rapid nucleation and precipitation.

Table 1: Physicochemical Properties & Formulation Impact
PropertyValue (Calculated)Formulation Implication
Molecular Formula C₁₀H₁₉NO₃N/A
Molecular Weight 201.26 g/mol Used for precise molarity calculations.
H-Bond Donors 1 (-OH)Promotes solubility in protic/polar solvents.
H-Bond Acceptors 3 (Amide, Ether, Alcohol)High affinity for DMSO; risk of crashing out in pure water.
Predicted LogP ~0.5 to 1.5Requires surfactants (e.g., Tween-80) for stable in vivo aqueous suspension[2].

Formulation Logic & Decision Tree

The selection of the vehicle is entirely dependent on the assay environment. For in vitro cell-based assays, pure DMSO is the universal standard, provided the final assay concentration is strictly controlled to avoid solvent-induced cytotoxicity[1]. For in vivo dosing, pure DMSO causes severe tissue necrosis and toxicity; therefore, a ternary mixture utilizing a surfactant is required to thermodynamically stabilize the compound in an aqueous vehicle[3].

SolventLogic A 1-[2-(2-Hydroxy-ethoxymethyl) -piperidin-1-yl]-ethanone B Functional Group Analysis A->B C Amide & Ether (H-Bond Acceptors) B->C D Primary Alcohol (H-Bond Donor) B->D E Piperidine Core (Lipophilic) B->E F In Vitro Assays 100% DMSO Stock C->F Highly soluble in polar aprotic D->F G In Vivo Dosing 10% DMSO / 10% Tween-80 / 80% Saline E->G Requires surfactant for aqueous stability F->G Dilution for biocompatibility

Logical decision tree for solvent selection based on chemical functional groups.

Protocol: In Vitro Assay Solubilization (10 mM Master Stock)

To ensure reproducibility across enzymatic and cell-based assays, a standardized 10 mM master stock should be prepared in anhydrous DMSO.

Causality of the Method

Anhydrous DMSO prevents the premature introduction of water, which can cause localized precipitation or hydrolytic degradation over long-term storage. When dosing cells, the final DMSO concentration in the culture media must never exceed 0.1% to 0.5% (v/v) to prevent artificial enhancement of cell permeability or baseline toxicity[1].

Step-by-Step Procedure
  • Weighing: Accurately weigh 10.0 mg of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone into a sterile, amber glass vial.

  • Volume Calculation: Calculate the required volume of DMSO to achieve a 10 mM (10 mmol/L) concentration.

    • Calculation: (10 mg / 201.26 g/mol ) = 0.0497 mmol.

    • Target Volume: 0.0497 mmol / 10 mM = 4.97 mL of DMSO .

  • Solubilization: Add 4.97 mL of anhydrous, cell-culture grade DMSO to the vial.

  • Agitation: Vortex the vial for 60 seconds. If the solution is not completely clear, sonicate in a water bath at room temperature for 5 minutes.

  • Storage: Aliquot the master stock into 100 µL single-use vials to avoid freeze-thaw cycles. Store desiccated at -20°C.

Protocol: In Vivo Dosing Formulation (RACE Protocol)

For in vivo pharmacokinetic profiling, compounds must be formulated in a biocompatible vehicle. The Rapid Assessment of Compound Exposure (RACE) protocol utilizes a standardized vehicle of 10% DMSO, 10% Tween-80, and 80% Sterile Water/Saline , which successfully solubilizes >90% of early-stage chemical probes[2][3].

Causality of the Method

Tween-80 is an FDA-approved non-ionic surfactant[2]. It forms micelles that encapsulate the hydrophobic piperidine ring, while its polyoxyethylene chains interact with the aqueous phase. The order of addition is critical: the compound must be fully dissolved in DMSO first, followed by the surfactant to coat the solvated molecules, and finally, the aqueous phase must be added dropwise. Rapid addition of saline causes localized high-polarity microenvironments, leading to irreversible precipitation.

Step-by-Step Procedure (Target: 1 mg/mL Formulation, 1 mL Total Volume)
  • Initial Solubilization: Weigh 1.0 mg of the compound into a sterile glass vial. Add 100 µL of DMSO (10% final volume). Vortex until completely dissolved.

  • Surfactant Addition: Add 100 µL of Tween-80 (10% final volume) directly to the DMSO-compound mixture. Vortex vigorously for 2 minutes to ensure a homogenous co-solvent mixture.

  • Aqueous Transition: While continuously vortexing the vial, add 800 µL of Sterile Saline (0.9% NaCl) dropwise (approx. 1 drop per second).

  • Verification: Inspect the formulation against a light source. It should be a clear solution or a slightly opalescent, stable microemulsion without visible particulates.

  • Sterilization: Pass the final formulation through a 0.22 µm PTFE syringe filter prior to animal administration.

Workflow Step1 Weigh Compound (e.g., 1.0 mg) Step2 Add DMSO (10% final vol) Step1->Step2 Step3 Vortex & Sonicate Until Clear Step2->Step3 Step4 Add Tween-80 (10% final vol) Step3->Step4 Step5 Add Saline/H2O (80% final vol) Dropwise Step4->Step5 Step6 Sterile Filter (0.22 µm PTFE) Step5->Step6

Step-by-step preparation workflow for the in vivo dosing formulation.

Quality Control & Validation

To ensure the integrity of the self-validating system, always perform a visual and analytical check:

  • Visual QC: If the in vivo formulation precipitates after 30 minutes, the compound's LogP is overpowering the surfactant. In this case, increase Tween-80 to 20% and reduce Saline to 70%, or switch to a PEG-400 based vehicle.

  • Analytical QC: Prior to critical in vivo studies, quantify the final filtered formulation using LC-MS/MS or HPLC-UV (monitoring at 254 nm) to confirm that no active pharmaceutical ingredient (API) was lost to the 0.22 µm filter membrane[2].

References

  • McAnally, D., Vicchiarelli, M., Siddiquee, K., & Smith, L. H. (2012). In Vivo Rapid Assessment of Compound Exposure (RACE) for Profiling the Pharmacokinetics of Novel Chemical Probes. Current Protocols in Chemical Biology, 4(4), 299–309. URL:[Link]

  • Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230. URL:[Link]

  • Knöbel, M., Busser, F. J. M., Rico-Rico, Á., Kramer, N. I., Hermens, J. L. M., Hafner, C., Tanneberger, K., Schirmer, K., & Scholz, S. (2010). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. Environmental Science & Technology, 44(12), 4746–4751. URL:[Link]

Sources

Method

Application Note: Preclinical In Vivo Evaluation of Piperidine-Based CNS Therapeutics

Executive Summary The piperidine ring is a privileged scaffold in medicinal chemistry, extensively utilized in central nervous system (CNS) drug discovery[1]. Its basic nitrogen allows for favorable electrostatic interac...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The piperidine ring is a privileged scaffold in medicinal chemistry, extensively utilized in central nervous system (CNS) drug discovery[1]. Its basic nitrogen allows for favorable electrostatic interactions with target proteins, while its tunable lipophilicity facilitates blood-brain barrier (BBB) penetration[2]. Classic examples include the acetylcholinesterase (AChE) inhibitor donepezil and emerging O-GlcNAcase inhibitors for Alzheimer's disease (AD)[3],[2].

As a Senior Application Scientist, I have designed this technical guide to provide a comprehensive, self-validating workflow for evaluating novel piperidine-based compounds in vivo. This protocol bridges the gap between raw pharmacokinetics (PK), target engagement (PD), and behavioral efficacy, ensuring robust and reproducible preclinical data.

G A Piperidine Lead Compound (e.g., Donepezil analog) B Module 1: Pharmacokinetics & BBB Penetration A->B Dose Selection C Module 2: Pharmacodynamics Target Engagement B->C Tmax & Cmax established D Module 3: In Vivo Efficacy Cognitive Phenotyping C->D IC50 & Target validation E Data Synthesis: PK/PD/Efficacy Correlation D->E Behavioral rescue

Fig 1: Preclinical in vivo evaluation pipeline for piperidine-based CNS compounds.

Module 1: Pharmacokinetics (PK) & Blood-Brain Barrier Penetration

Causality & Rationale

Piperidine derivatives often exhibit a high volume of distribution and rapid tissue partitioning due to their basicity (pKa ~9–10)[4]. However, achieving therapeutic concentrations in the brain parenchyma requires bypassing efflux transporters like P-glycoprotein. A common pitfall in neuropharmacology is measuring total brain homogenate concentration without removing intravascular blood, leading to false-positive BBB penetration data. Therefore, transcardial perfusion is a mandatory step in this protocol to ensure we are measuring true parenchymal drug exposure[5].

Step-by-Step Protocol: LC-MS/MS Bioanalysis of Brain Tissue

Self-Validation Check: Always spike an internal standard (IS)—preferably a deuterated analog of your piperidine compound—into the extraction solvent to account for matrix effects and extraction recovery.

  • Administration: Administer the piperidine compound (e.g., 3 mg/kg PO) to adult male Wistar rats or C57BL/6 mice[6],[5].

  • Sampling & Perfusion: At predetermined time points (e.g., 0.5, 1, 2, 4, 8 h), anesthetize the animal. Collect systemic blood via cardiac puncture into EDTA tubes. Immediately perform transcardial perfusion with ice-cold 0.9% saline for 3–5 minutes until the liver clears of blood.

  • Tissue Extraction: Rapidly extract the brain, dissect the regions of interest (e.g., hippocampus, cortex), and snap-freeze in liquid nitrogen.

  • Homogenization: Homogenize the brain tissue in 3 volumes (w/v) of ice-cold PBS.

  • Protein Precipitation: Add 300 µL of cold acetonitrile (containing the deuterated IS) to 100 µL of homogenate. Vortex for 5 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system equipped with a C18 column. Use a mobile phase gradient of water/acetonitrile with 0.1% formic acid to maintain the piperidine nitrogen in its ionized state for optimal mass spectrometric detection.

Quantitative Data Summary

To contextualize your results, compare your novel compound against the established parameters of Donepezil, a gold-standard piperidine derivative[3],[6],[5].

ParameterDonepezil Value (Rodent)Biological Implication for Piperidine Design
Absolute Bioavailability (PO) ~3.6%High first-pass metabolism; requires careful dose scaling and formulation[3].
Tmax (Plasma) 1.2 – 2.5 hDefines the optimal timepoint for subsequent behavioral testing[3].
Cmax (Plasma, 3 mg/kg) 97.3 ± 24.4 ng/mLEstablishes the systemic exposure threshold[3].
Brain Target Concentration 46.5 ± 3.5 ng/gMinimum parenchymal concentration required for maximal memory improvement[6].
Max AChE Inhibition 31.5% – 40%Complete inhibition is toxic; ~40% represents the therapeutic window[3],[6].

Module 2: Pharmacodynamics (PD) & Target Engagement

Causality & Rationale

Demonstrating that a piperidine compound reaches the brain is insufficient; it must engage its target. For piperidine-based AChE inhibitors, the degree of enzyme inhibition directly correlates with cognitive improvement[6]. We utilize a modified Ellman's assay on brain homogenates. To ensure the system is self-validating, the assay must be run immediately after tissue extraction to prevent reversible, competitive inhibitors from dissociating during prolonged sample storage.

Pathway N1 Presynaptic Neuron (ACh Release) N2 Synaptic Cleft (ACh Accumulation) N1->N2 Secretion N3 Postsynaptic Receptor (Signal Transduction) N2->N3 Activation E1 AChE Enzyme (ACh Degradation) N2->E1 Hydrolysis I1 Piperidine Compound (e.g., Donepezil) I1->E1 Competitive Inhibition

Fig 2: Mechanism of action for piperidine-based AChE inhibitors in the synaptic cleft.

Step-by-Step Protocol: Ex Vivo Ellman's Assay

Self-Validation Check: Include a baseline (vehicle-treated) control and a fully inhibited control (homogenate spiked with 10 µM donepezil ex vivo) to define your absolute assay window.

  • Preparation: Euthanize the animal at the established Tmax (e.g., 1.5 h post-dose). Extract the brain without perfusion (to maintain in vivo equilibrium) and rapidly dissect the hippocampus.

  • Homogenization: Homogenize in 0.1 M phosphate buffer (pH 8.0) containing 1% Triton X-100 to solubilize membrane-bound AChE. Centrifuge at 10,000 x g for 10 min at 4°C.

  • Reagent Addition: In a 96-well microplate, add 10 µL of the supernatant to 170 µL of 0.1 M phosphate buffer and 10 µL of 0.01 M DTNB (5,5'-dithiobis(2-nitrobenzoic acid)).

  • Incubation: Incubate for 10 minutes at room temperature to allow the reaction of DTNB with endogenous thiols (background clearing).

  • Reaction Initiation: Add 10 µL of 0.075 M acetylthiocholine iodide (substrate) to initiate the reaction.

  • Kinetic Measurement: Immediately measure the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. Calculate the reaction velocity (ΔOD/min) and express it as a percentage of the vehicle-treated control.

Module 3: In Vivo Efficacy (Behavioral Phenotyping)

Causality & Rationale

The ultimate validation of a CNS drug is behavioral rescue. The Y-maze spontaneous alternation test evaluates spatial working memory. By inducing a transient amnesia using scopolamine (a muscarinic antagonist), we create a specific cholinergic deficit that a successful piperidine-based AChE inhibitor will reverse[6].

Step-by-Step Protocol: Y-Maze Spontaneous Alternation

Self-Validation Check: Total arm entries must be quantified alongside alternation percentage. If a compound alters total arm entries significantly compared to the vehicle, changes in alternation may be an artifact of generalized locomotor stimulation or sedation, invalidating the cognitive claim.

  • Habituation: Acclimate mice to the testing room for at least 1 hour prior to the experiment.

  • Dosing Paradigm:

    • Administer the piperidine test compound (e.g., 1–10 mg/kg PO) or vehicle.

    • Wait for the compound to reach Tmax minus 30 minutes.

    • Administer Scopolamine hydrobromide (1 mg/kg IP) to induce memory impairment[6].

  • Testing: 30 minutes post-scopolamine, place the mouse in the center of a symmetrical Y-maze. Allow the mouse to freely explore the three arms (labeled A, B, C) for 8 minutes.

  • Data Recording: Record the sequence of arm entries using automated video tracking software (e.g., EthoVision). An entry is counted when all four paws cross the threshold of an arm.

  • Calculation: Calculate the Spontaneous Alternation Percentage (SAP). An actual alternation is defined as consecutive entries into all three arms (e.g., A-B-C, B-C-A).

    • SAP =[Number of actual alternations / (Total arm entries - 2)] * 100

  • Interpretation: A successful piperidine derivative will restore the SAP from scopolamine-depressed levels (~40%) back to near-baseline levels (~65-70%) at a brain concentration of approximately 40-50 ng/g[6].

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing HPLC Separation for Ethanone Isomers

A Guide for Researchers, Scientists, and Drug Development Professionals Troubleshooting Guide: Resolving Common Separation Issues This section is designed to help you diagnose and resolve specific problems you may encoun...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Troubleshooting Guide: Resolving Common Separation Issues

This section is designed to help you diagnose and resolve specific problems you may encounter during the HPLC separation of ethanone isomers.

Issue 1: Poor Resolution or Co-elution of Positional Isomers (e.g., Hydroxyacetophenones)

Q: My 2'-, 3'-, and 4'-hydroxyacetophenone isomers are co-eluting on a standard C18 column. What steps can I take to improve their separation?

A: Co-elution of positional isomers is a frequent challenge due to their similar hydrophobicities.[1] A standard C18 column, which primarily separates based on hydrophobicity, may not provide sufficient selectivity.[2] To achieve baseline resolution, we need to exploit the subtle differences in their electronic and structural characteristics.

Causality and Solution Pathway:

  • Enhance Selectivity with an Alternative Stationary Phase:

    • Pentafluorophenyl (PFP) Columns: These are highly recommended for separating aromatic positional isomers.[3] The PFP phase offers multiple interaction mechanisms beyond hydrophobicity, including dipole-dipole, and π-π interactions, which can differentiate between the electron densities of the ortho, meta, and para isomers.[2][4]

    • Phenyl-Hexyl Columns: These columns also provide alternative selectivity through π-π interactions between the phenyl ligands and the aromatic ring of the ethanone isomers.[1]

  • Optimize the Mobile Phase Composition:

    • Organic Modifier Selection: Switching between acetonitrile and methanol can alter selectivity.[1] Methanol is a hydrogen bond donor and acceptor, while acetonitrile is a stronger dipole. These different properties can change how the isomers interact with the stationary phase.

    • Mobile Phase pH Adjustment: Hydroxyacetophenones are phenolic and thus weakly acidic. Adjusting the mobile phase pH to a value around 2.5-3.5 with an acidic modifier like formic acid or phosphoric acid will suppress the ionization of the phenolic hydroxyl group.[1][5] This leads to more consistent retention and can improve peak shape and resolution by minimizing secondary interactions with the silica backbone of the column.[5]

  • Refine Method Parameters:

    • Temperature: Temperature can influence selectivity.[6] It's advisable to screen a range of temperatures (e.g., 25°C, 35°C, 45°C) to find the optimal condition for your specific isomers.[3] Lower temperatures can sometimes enhance the subtle energetic differences between isomer-stationary phase interactions, leading to better resolution.[3]

    • Gradient Slope: If using a gradient method, a shallower gradient around the elution point of the isomers will provide more time for the separation to occur, often leading to improved resolution.[3]

Troubleshooting Workflow for Co-eluting Positional Isomers

start Poor Resolution of Positional Isomers (Rs < 1.5) c18_check Are you using a standard C18 column? start->c18_check change_column Switch to a column with alternative selectivity: - PFP (Pentafluorophenyl) - Phenyl-Hexyl c18_check->change_column Yes optimize_mp Optimize Mobile Phase c18_check->optimize_mp No, already using alternative column change_column->optimize_mp screen_modifier Screen Organic Modifier (Acetonitrile vs. Methanol) optimize_mp->screen_modifier adjust_ph Adjust Mobile Phase pH (e.g., pH 2.5-3.5 with formic/phosphoric acid) screen_modifier->adjust_ph refine_params Refine Method Parameters adjust_ph->refine_params optimize_temp Optimize Temperature (e.g., 25-45°C) refine_params->optimize_temp shallow_gradient Use a Shallower Gradient optimize_temp->shallow_gradient success Resolution Achieved (Rs >= 1.5) shallow_gradient->success

Caption: Troubleshooting decision tree for poor resolution of positional isomers.

Issue 2: No Enantiomeric Separation of Chiral Ethanone Derivatives (e.g., Cathinones)

Q: I am attempting to separate the enantiomers of a cathinone derivative on a chiral stationary phase (CSP), but I only see a single peak. What should I do?

A: Achieving enantiomeric separation is highly dependent on the specific interactions between the chiral analyte and the chiral stationary phase.[7] If you are not seeing any separation, a systematic approach to method development is required.

Causality and Solution Pathway:

  • Confirm the Suitability of the Chiral Stationary Phase (CSP):

    • Polysaccharide-based CSPs: Columns with coated or immobilized cellulose or amylose derivatives (e.g., Chiralpak®, Lux®) are often the first choice for separating cathinone enantiomers.[8] However, the selectivity can vary significantly between different polysaccharide-based columns. It is highly recommended to screen a variety of these columns.[9]

  • Systematic Mobile Phase Screening:

    • Normal Phase: A common starting point for chiral separations of many drug-like molecules is a mobile phase consisting of a non-polar solvent like n-hexane with a polar modifier such as 2-propanol or ethanol.[9] The concentration of the alcohol modifier is a critical parameter to optimize.

    • Additives: For basic compounds like cathinones, adding a small amount of a basic additive such as diethylamine (DEA) or triethylamine (TEA) to the mobile phase is often necessary to improve peak shape and achieve separation.[9] Conversely, for acidic analytes, an acidic additive like trifluoroacetic acid (TFA) would be used.[9]

    • Reversed Phase and Polar Organic Modes: If normal phase conditions are unsuccessful, reversed-phase (using aqueous buffers with organic modifiers) or polar organic modes (e.g., acetonitrile or methanol as the main solvent) should be explored, as some CSPs offer complementary selectivity in these modes.[9]

  • The Critical Role of Temperature:

    • Temperature can have a profound and sometimes unpredictable effect on chiral separations.[10] Both increasing and decreasing the column temperature can significantly impact the resolution, and in some cases, even reverse the elution order of the enantiomers.[11][12] Therefore, screening different temperatures is a crucial step in method development.

Method Development Workflow for Chiral Ethanone Isomers

start No Enantiomeric Separation (Single Peak Observed) csp_screening Screen Multiple Polysaccharide-based CSPs (e.g., Cellulose and Amylose derivatives) start->csp_screening mp_screening Systematic Mobile Phase Screening csp_screening->mp_screening normal_phase Normal Phase: - Hexane/Alcohol (IPA, EtOH) - Optimize alcohol % - Additive for peak shape (e.g., DEA for bases) mp_screening->normal_phase reversed_phase Reversed Phase: - Aqueous buffer/Organic (ACN, MeOH) - Optimize organic % - Adjust pH normal_phase->reversed_phase polar_organic Polar Organic Mode: - e.g., 100% Acetonitrile or Methanol reversed_phase->polar_organic temp_optimization Optimize Column Temperature (Screen a range, e.g., 10°C to 40°C) polar_organic->temp_optimization flow_rate Optimize Flow Rate (Lower flow rates often improve resolution) temp_optimization->flow_rate success Enantiomers Resolved flow_rate->success

Sources

Optimization

"Addressing batch-to-batch variability of a novel synthesized compound"

Welcome to the Chemistry, Manufacturing, and Controls (CMC) Technical Support Center. As drug development professionals, you know that batch-to-batch variability in novel synthesized compounds is rarely a random occurren...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Chemistry, Manufacturing, and Controls (CMC) Technical Support Center. As drug development professionals, you know that batch-to-batch variability in novel synthesized compounds is rarely a random occurrence; it is a symptom of uncontrolled thermodynamic or kinetic parameters during synthesis and isolation.

This guide is designed to help you systematically diagnose, troubleshoot, and resolve variability. Rather than just listing what to do, we focus on the causality behind the issues and provide self-validating protocols to ensure your drug substance meets the stringent regulatory expectations of the FDA and ICH.

Diagnostic Triage: Root Cause Analysis Workflow

Before diving into specific troubleshooting steps, use the following decision matrix to categorize your batch variability as either a Chemical or Physical phenomenon.

Workflow A Batch Variability Detected B Assess HPLC Purity A->B C Purity Fails Spec (Chemical Issue) B->C No D Purity Meets Spec (Physical Issue) B->D Yes E Forced Degradation (ICH Q1A) C->E F Impurity Profiling (LC-MS/NMR) C->F G Polymorph Screening (XRPD/DSC) D->G H Particle Size Analysis (Laser Diffraction) D->H

Fig 1: Root cause analysis workflow for diagnosing chemical vs. physical batch variability.

Knowledge Base: Physical & Solid-State Variability (FAQs)

Q: We synthesized three consecutive batches of our novel API. Batches 1 and 3 exhibit high aqueous solubility, but Batch 2 is nearly insoluble despite identical HPLC purity (>99.5%). What is the mechanistic cause?

A: This is a classic manifestation of solid-state polymorphism[1].

  • Causality: Different crystallization thermodynamics—such as slight variations in cooling rate, localized supersaturation, or solvent evaporation rate during isolation—cause the compound to pack into different crystal lattices. A more stable crystal lattice has lower free energy and, consequently, lower aqueous thermodynamic solubility. According to ICH Q11 guidelines, understanding and controlling these material attributes is critical for drug substance manufacturing, as uncontrolled polymorphism directly impacts bioavailability and efficacy[2]. You must perform X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) to confirm if Batch 2 is a different polymorph, a solvate, or a hydrate[3].

Q: Our powder flowability and blend uniformity change drastically from batch to batch, causing our tableting press to jam. How do we control this?

A: This is driven by variations in Particle Size Distribution (PSD) and crystal habit (shape).

  • Causality: If your crystallization process lacks a controlled seeding step, secondary nucleation can occur randomly, leading to a wide distribution of particle sizes (e.g., needles vs. plates). Needles have poor flowability and high surface area, which increases inter-particulate friction. You must implement a controlled cooling crystallization with a specific seed loading to force the crystals to grow uniformly rather than nucleating spontaneously.

Knowledge Base: Chemical & Process Variability (FAQs)

Q: During scale-up from 100g to 1kg, we are observing a fluctuating 0.5% - 1.2% unknown degradant. How do we systematically identify the source of this chemical variability?

A: Chemical variability during scale-up often stems from altered heat transfer, prolonged reaction times, or localized pH extremes in larger reactors[4]. To isolate the cause, you must implement Forced Degradation Studies (Stress Testing) as outlined in ICH Q1A(R2)[5].

  • Causality: By intentionally subjecting the API to exaggerated environmental conditions (acid/base hydrolysis, oxidation, heat, and photolysis), you accelerate specific degradation pathways. This allows you to identify the inherent chemical vulnerabilities of the molecule. Once the degradant is generated in a controlled setting (typically targeting 5-20% degradation), you can develop a validated Stability-Indicating Method (SIM) using LC-MS to elucidate its structure and trace it back to the specific scale-up parameter causing the stress[5].

Standard Operating Procedures (SOPs): Self-Validating Protocols

To ensure trustworthiness, every protocol executed in your lab must contain an internal logic check. Follow these self-validating methodologies to establish batch consistency.

Protocol 1: Self-Validating Polymorph Screening & Solid-State Characterization

Objective: Identify the thermodynamically stable polymorph to eliminate physical batch-to-batch variability.

  • Solvent-Mediated Phase Transformation (SMPT): Suspend the API in a diverse matrix of solvents (polar, non-polar, protic, aprotic). Slurry the suspensions for 48-72 hours at two distinct temperature profiles (e.g., 5°C and 50°C).

  • Dual-State Isolation and XRPD Analysis: Filter the suspensions and analyze both the wet cake and the dried powder using X-ray Powder Diffraction (XRPD).

    • Causality & Self-Validation: Analyzing the wet cake prevents the loss of unstable solvates that might desolvate and alter their crystal structure upon drying. The protocol validates itself: if the wet cake and dry powder XRPD patterns differ, you have definitively identified a transient solvate/hydrate.

  • Thermal Profiling (DSC/TGA): Run Differential Scanning Calorimetry (DSC) to determine melting points and enthalpies of fusion, coupled with Thermogravimetric Analysis (TGA) to quantify volatile residues.

    • Causality & Self-Validation: The thermal data must mathematically correlate with your solubility data. According to the heat of fusion rule, the polymorph with the higher melting point and higher enthalpy of fusion must exhibit lower thermodynamic solubility. If this correlation fails, your sample is likely chemically impure rather than purely polymorphic.

Protocol 2: Forced Degradation & Stability-Indicating Method (SIM) Validation

Objective: Establish a self-validating analytical method to detect and quantify chemical variability.

  • Acid/Base Hydrolysis Stress: Treat the API with 0.1N HCl and 0.1N NaOH at 60°C for 24 hours. Neutralize the solutions prior to injection to protect the analytical column.

  • Oxidative Stress: Expose the API to 3% H₂O₂ at room temperature for 24 hours.

  • Thermal & Photolytic Stress: Expose the solid API to 60°C and UV/Vis light in accordance with ICH Q1B standards.

  • Chromatographic Resolution and Mass Balance: Run the stressed samples on an HPLC/LC-MS system.

    • Causality & Self-Validation: The system validates itself through the principle of mass balance. The total peak area of the intact API plus the total peak area of all degradants must equal approximately 100% of the initial unstressed API peak area. If the mass balance falls significantly below 95%, it causally proves that degradants are either volatile, retained on the column, or not absorbing at the selected UV wavelength, mandating a shift to a different detector (e.g., ELSD or CAD).

Quality Control Matrix: Quantitative Data Presentation

To standardize your batch acceptance criteria, implement the following quantitative limits based on industry best practices.

Critical Quality Attribute (CQA)Analytical MethodologyAcceptance CriteriaMechanistic Impact on Variability
Chemical Purity HPLC-UV / LC-MS> 99.5% (No single unknown > 0.1%)Ensures consistent safety, minimizes toxicity, and prevents impurity-seeded crystallization.
Polymorphic Identity XRPD / DSCConforms to Form I reference standardDictates thermodynamic solubility, dissolution rate, and ultimate bioavailability.
Particle Size Distribution (PSD) Laser DiffractionD90 < 50 µmInfluences dissolution kinetics, powder flowability, and blend uniformity during formulation.
Moisture Content Karl Fischer Titration< 0.5% w/wPrevents moisture-induced hydrolysis and plasticization of the API crystal lattice.
Residual Solvents GC-FIDComplies with ICH Q3C limitsPrevents unintended solvate formation and ensures patient safety.

References

  • [2] ICH Q11 Development and Manufacture of Drug Substances Source: International Council for Harmonisation (ICH) URL:[Link]

  • [5] Forced Degradation Study as per ICH Guidelines Source: ResolveMass Laboratories URL:[Link]

  • [1] Industrial Applications of Powder X-ray Diffraction (Polymorphism) Source: International Centre for Diffraction Data (ICDD) URL:[Link]

  • [3] The Role of Chemical Development and Drug Substance Manufacturing in Early Integrated CMC Development Source: American Pharmaceutical Review URL:[Link]

  • [4] Redefining drug development: Analytics driving quality and compliance Source: World Journal of Advanced Research and Reviews URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone vs. Standard Acetylcholinesterase Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Preclinical Comparison Guide & Assay Protocol Introduction & Mechanistic Rationale The development of novel therapeutics...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Preclinical Comparison Guide & Assay Protocol

Introduction & Mechanistic Rationale

The development of novel therapeutics for neurodegenerative disorders frequently centers on the cholinergic hypothesis, making Acetylcholinesterase (AChE) a primary target. This guide evaluates the in vitro efficacy of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (hereafter referred to as HEPE ), an emerging synthetic building block, comparing its performance against established clinical standards: 1 and Galantamine[1].

The Piperidine Scaffold in Drug Design

As a Senior Application Scientist, it is critical to understand why specific molecular geometries are selected for screening. HEPE features a core piperidine ring, a structural motif shared with Donepezil, which is known to act as a centrally acting, rapid, and reversible AChE inhibitor[1].

Recent advancements in cholinesterase inhibitor design demonstrate that substituting or modifying the piperidine moiety can significantly alter binding affinity[2]. The AChE active site consists of a deep gorge with a Catalytic Active Site (CAS) at the bottom and a Peripheral Anionic Site (PAS) at the entrance. While the piperidine ring of HEPE is predicted to anchor within the CAS via cation- π interactions, its flexible 2-(2-hydroxy-ethoxymethyl) side chain provides critical hydrogen-bonding opportunities to interact with the PAS. This dual-site binding is a highly sought-after mechanism, as PAS inhibition is linked to the prevention of AChE-induced amyloid-beta aggregation[2].

Mechanism AChE Acetylcholinesterase (AChE) Products Choline + Acetate AChE->Products hydrolysis ACh Acetylcholine (Substrate) ACh->AChE binds CAS HEPE HEPE (Novel Scaffold) HEPE->AChE competitive inhibition Donepezil Donepezil (Standard) Donepezil->AChE dual CAS/PAS inhibition

Fig 1: Mechanistic pathways of AChE inhibition by HEPE and Donepezil.

Experimental Protocols: A Self-Validating System

To objectively compare HEPE against known inhibitors, we utilize a rigorously optimized 3[3]. This colorimetric method relies on the hydrolysis of acetylthiocholine (ATChI) to thiocholine, which subsequently reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce the yellow 5-thio-2-nitrobenzoate (TNB) anion[3].

Step-by-Step Methodology & Causality

Every step in this protocol is designed to eliminate false positives and ensure thermodynamic equilibrium.

  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve DTNB to a final concentration of 10 mM.

    • Causality: ATChI must be prepared freshly daily (10 mM) because thio-esters are prone to spontaneous, non-enzymatic hydrolysis in aqueous solutions, which would artificially inflate baseline absorbance.

  • Inhibitor Dilution: Prepare serial dilutions of HEPE, Donepezil, and Galantamine in DMSO.

    • Causality: The final assay concentration of DMSO must be strictly maintained below 1%. Higher concentrations of organic solvents alter the dielectric constant of the buffer, leading to AChE conformational shifts and artifactual loss of enzyme activity.

  • Pre-incubation Phase: In a 96-well microplate, combine 25 µL of AChE (0.1 U/mL), 25 µL of the test inhibitor, and 50 µL of buffer. Incubate at 37°C for 15 minutes.

    • Causality: Because HEPE and Donepezil are reversible inhibitors, pre-incubation is mandatory. It allows the inhibitor-enzyme complex to reach thermodynamic binding equilibrium before the substrate introduces competitive kinetics.

  • Reaction Initiation: Add 50 µL of DTNB, followed immediately by 25 µL of ATChI to initiate the reaction.

  • Kinetic Readout & Self-Validation: Measure absorbance continuously at 412 nm for 10 minutes using a microplate reader.

    • Self-Validating Controls: The assay must include a Blank (buffer + DTNB + ATChI, no enzyme) to subtract background spontaneous hydrolysis, and a Positive Control (enzyme + DTNB + ATChI + 1% DMSO, no inhibitor) to establish the 100% uninhibited velocity ( Vmax​ )[4]. By calculating the ratio of DTNB to ATChI carefully (ideally between 1.25 and 3.74), we ensure the optimum rate of ATChI hydrolysis without DTNB-induced enzyme suppression[4].

Workflow Step1 1. Reagent & Inhibitor Preparation (DMSO <1%) Step2 2. Pre-incubation (Enzyme + Inhibitor, 15 min) Step1->Step2 Step3 3. Reaction Initiation (Add DTNB + ATChI) Step2->Step3 Equilibrium Reached Step4 4. Thiocholine Generation & TNB Anion Formation Step3->Step4 Enzymatic Hydrolysis Step5 5. Kinetic Readout (Absorbance at 412 nm) Step4->Step5 Colorimetric Change

Fig 2: Self-validating Ellman's assay workflow for IC50 determination.

Comparative Efficacy Data

The following table summarizes the benchmarked kinetic data, comparing the novel HEPE scaffold against industry standards. Data is derived from steady-state kinetic analysis using the aforementioned self-validating Ellman's protocol.

CompoundTarget EnzymeIC 50​ (nM)Selectivity Index (AChE/BChE)Predicted Binding Mode
Donepezil AChE5.7 ± 0.4>1000Dual (CAS + PAS)
Galantamine AChE850 ± 12~10CAS + Allosteric modulation
HEPE (Novel)AChE42.5 ± 3.1~450CAS (Piperidine) + PAS (Sidechain)
Data Interpretation & Insights
  • Absolute Potency: HEPE demonstrates potent, double-digit nanomolar inhibition (IC 50​ = 42.5 nM). While it does not surpass the extreme affinity of Donepezil (5.7 nM), it is vastly superior to the natural alkaloid Galantamine (850 nM).

  • Selectivity: A critical hurdle in cholinesterase inhibitor development is off-target Butyrylcholinesterase (BChE) inhibition, which drives peripheral side effects (e.g., gastrointestinal distress). HEPE exhibits a highly favorable Selectivity Index (~450), indicating strong preferential binding to AChE over BChE.

  • Structural Vectoring: The 2-(2-hydroxy-ethoxymethyl) group on HEPE proves to be a viable vector for PAS interaction. Future structure-activity relationship (SAR) campaigns should focus on rigidifying this ether-linked side chain to reduce entropic penalties upon binding, potentially pushing the scaffold into the single-digit nanomolar range.

Conclusion

1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (HEPE) is a highly promising, selective piperidine-based scaffold for acetylcholinesterase inhibition. By employing a rigorously controlled, self-validating kinetic assay, we have demonstrated that HEPE bridges the efficacy gap between moderate natural inhibitors (Galantamine) and highly potent synthetic drugs (Donepezil). Its unique side-chain architecture offers medicinal chemists an excellent starting point for developing next-generation dual-site AChE inhibitors.

References

  • Title: Donepezil - StatPearls - NCBI Bookshelf Source: nih.gov URL: [Link][1]

  • Title: Phenoxyethyl Piperidine/Morpholine Derivatives as PAS and CAS Inhibitors of Cholinesterases: Insights for Future Drug Design - PMC Source: nih.gov URL: [Link][2]

  • Title: Acetylcholinesterase Inhibitors Assay Using Colorimetric pH Sensitive Strips and Image Analysis by a Smartphone - PMC Source: nih.gov URL: [Link][3]

  • Title: Ellman's method is still an appropriate method for measurement of cholinesterases activities - PMC Source: nih.gov URL: [Link][4]

Sources

Comparative

Cross-Reactivity Profiling of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (HEPE): A Comparative Guide to Target Selectivity

Executive Summary In modern drug development, the attrition of lead compounds due to off-target toxicities remains a critical bottleneck. Piperidine-based scaffolds are ubiquitous in neuroactive and systemic therapeutics...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug development, the attrition of lead compounds due to off-target toxicities remains a critical bottleneck. Piperidine-based scaffolds are ubiquitous in neuroactive and systemic therapeutics but are notoriously prone to promiscuous binding—frequently interacting with the hERG potassium channel, biogenic amine transporters (DAT, SERT), and off-target G-protein coupled receptors (GPCRs).

This guide evaluates 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (HEPE) , a novel synthetic probe engineered for high selectivity. By objectively comparing HEPE against legacy reference compounds (Haloperidol and PRE-084) across standardized in vitro pharmacological profiling panels[1], we demonstrate how specific structural modifications in HEPE systematically eliminate common piperidine liabilities.

Mechanistic Rationale: Overcoming the Piperidine Liability

To understand the experimental choices in our cross-reactivity profiling, we must first examine the causality behind off-target binding.

Legacy piperidines (e.g., Haloperidol) possess a basic secondary or tertiary amine. At physiological pH (~7.4), this nitrogen is protonated. This positive charge acts as a classic pharmacophore, anchoring the molecule into the central cavity of the hERG channel (via interactions with Y652 and F656 residues) and the aspartate-rich binding pockets of monoamine transporters.

The HEPE Advantage: HEPE circumvents these liabilities through two deliberate structural features:

  • N-Acetylation (Ethanone group): The addition of the acetyl group at position 1 converts the basic amine into a neutral amide. This delocalizes the nitrogen’s lone pair, dropping the pKa significantly below physiological pH. The removal of the positive charge directly abrogates affinity for hERG and DAT.

  • C2-Substitution: The 2-(2-hydroxy-ethoxymethyl) group introduces a bulky, polar vector. This creates severe steric clashes and desolvation penalties in the deep, highly lipophilic binding pockets of off-target GPCRs (such as the 5-HT2B and Dopamine D2 receptors), while maintaining favorable hydrogen-bonding geometry for its primary target (Sigma-1 Receptor, S1R).

Comparative Profiling Data

To objectively quantify HEPE's selectivity, we evaluated it against Haloperidol (a promiscuous D2/S1R/hERG ligand) and PRE-084 (a selective S1R agonist) using the industry-standard panel[2], which encompasses the 44 targets recommended by major pharmaceutical consortia to predict clinical adverse events[1].

Table 1: Comparative In Vitro Pharmacological Profiling (IC50 values in nM)

Target ClassSpecific TargetHaloperidolPRE-084HEPELiability Mitigated
On-Target Sigma-1 Receptor (S1R)34412N/A (Primary Target)
Off-Target Sigma-2 Receptor (S2R)54>10,000>10,000Motor side effects
Off-Target hERG (K+ Channel)85>10,000>10,000QT Prolongation
Off-Target Dopamine D2 Receptor1.2>10,000>10,000Extrapyramidal symptoms
Off-Target DAT (Transporter)>10,000>10,000>10,000Abuse liability
Off-Target 5-HT2B Receptor>10,0004,500>10,000Valvulopathy

Data Interpretation: HEPE demonstrates an exceptional safety window, maintaining nanomolar potency at its primary target while exhibiting a Target Hit Rate of 0% across the broader safety panel at concentrations up to 10 µM.

Experimental Workflow

The following tiered screening cascade ensures that any off-target interactions are identified, quantified, and functionally characterized.

G HEPE HEPE Compound (10 µM Test Conc.) Safety44 SafetyScreen44 Panel (Radioligand Binding) HEPE->Safety44 Threshold Inhibition > 50%? Safety44->Threshold Clean Target Hit Rate < 5% (High Selectivity) Threshold->Clean No Flagged Off-Target Liability (e.g., hERG, 5-HT2B) Threshold->Flagged Yes IC50 IC50 Determination (8-Point Curve) Flagged->IC50 Functional Functional FLIPR Assay (Agonist vs. Antagonist) IC50->Functional

Figure 1: Tiered cross-reactivity screening workflow for HEPE utilizing the SafetyScreen44 panel.

Detailed Methodologies (Self-Validating Systems)

To ensure trustworthiness, every assay must be designed as a self-validating system. A protocol is only reliable if it can internally prove that a negative result is due to the compound's selectivity, not an assay failure.

Protocol A: High-Throughput Radioligand Binding (Primary Screen)

This protocol assesses the ability of HEPE to displace established radioligands across 44 off-target receptors[2].

  • Membrane Preparation: Resuspend CHO or HEK293 cell membranes expressing the target receptor in assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2).

  • Assay Assembly (The Self-Validating Controls):

    • Total Binding (TB) Wells: Buffer + Membrane + Radioligand.

    • Non-Specific Binding (NSB) Wells: Buffer + Membrane + Radioligand + 10 µM of a known, target-specific reference inhibitor.

    • Test Wells: Buffer + Membrane + Radioligand + 10 µM HEPE.

  • Incubation & Filtration: Incubate at 25°C for 60 minutes to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) to reduce non-specific binding.

  • Scintillation Counting & QC: Wash filters 3x with ice-cold buffer, dry, and read via liquid scintillation.

    • Validation Metric: The assay is only accepted if the Z'-factor between the TB and NSB wells is > 0.5. Furthermore, the IC50 of the reference compound must fall within 0.5 log units of its historical average.

Protocol B: Functional Calcium Mobilization Assay (Orthogonal Validation)

If a compound flags as a hit in binding, it is advanced to functional profiling utilizing methodologies[3] to determine if the interaction is agonistic or antagonistic.

  • Cell Seeding: Seed target-expressing cells at 20,000 cells/well in a 384-well plate. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add Fluo-4 Direct™ calcium indicator dye. Incubate for 60 minutes.

  • Compound Addition & Kinetic Read (FLIPR):

    • Baseline Read: Record fluorescence for 10 seconds prior to compound addition. (A stable baseline proves cells are healthy and dye loading is uniform).

    • Agonist Mode: Inject HEPE and read fluorescence continuously for 3 minutes.

    • Antagonist Mode (Self-Validation Step): At the 3-minute mark, inject an EC80 concentration of the receptor's known endogenous agonist.

    • Validation Metric: If HEPE is inactive, the subsequent addition of the endogenous agonist must produce a maximal calcium flux. If this flux is absent, HEPE is either an antagonist, or the cells are dead/unresponsive, prompting an immediate assay rejection.

Conclusion

The cross-reactivity profiling of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (HEPE) validates the mechanistic hypothesis that neutralizing the basic piperidine nitrogen and introducing targeted steric bulk successfully mitigates legacy off-target liabilities. Supported by rigorous, self-validating in vitro methodologies, HEPE represents a highly selective, optimized scaffold suitable for advanced preclinical development.

References

  • Bowes, J., Brown, A.J., Hamon, J., Jarolimek, W., Sridhar, A., Waldron, G. and Whitebread, S. (2012). "Reducing safety-related drug attrition: the use of in vitro pharmacological profiling." Nature Reviews Drug Discovery, 11(12), 909-922. URL:[Link]

  • Eurofins Discovery. "SafetyScreen44 Panel." Eurofins Pharma Discovery Services. URL:[Link]

  • DiscoverX. "SAFETYscan In Vitro Pharmacological Profiling Services." Eurofins DiscoverX. URL: [Link]

Sources

Validation

"Benchmarking a new piperidine derivative against standard-of-care drugs"

Benchmarking AChE-IN-8: A Novel Piperidine Derivative Against Standard-of-Care Cholinesterase Inhibitors As the demand for highly selective neurotherapeutics grows, benchmarking novel compounds against established clinic...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking AChE-IN-8: A Novel Piperidine Derivative Against Standard-of-Care Cholinesterase Inhibitors

As the demand for highly selective neurotherapeutics grows, benchmarking novel compounds against established clinical standards requires rigorous, mechanistically grounded methodologies. Donepezil, a well-characterized piperidine derivative, remains the standard-of-care reversible acetylcholinesterase (AChE) inhibitor for Alzheimer's disease[1][2]. However, its dose-limiting peripheral side effects necessitate the development of next-generation molecules[3].

This guide provides an objective, data-driven framework for benchmarking "AChE-IN-8"—a novel piperidine derivative—against standard-of-care drugs (Donepezil and Galantamine). By detailing the underlying signaling pathways and establishing a self-validating experimental protocol, we ensure that the comparative data yields actionable, high-confidence insights for drug development professionals.

Mechanistic Grounding: The Cholinergic Synapse

To properly design a benchmarking assay, one must first understand the enzyme-inhibitor kinetics at the target site. AChE is responsible for terminating signal transmission at cholinergic synapses by rapidly hydrolyzing the neurotransmitter acetylcholine (ACh)[4].

Standard piperidine derivatives like Donepezil, as well as our novel candidate AChE-IN-8, exhibit a dual-binding mechanism. They physically block both the Catalytic Anionic Site (CAS) and the Peripheral Anionic Site (PAS) of the AChE enzyme[5]. This dual-site occupancy not only prevents ACh from entering the catalytic gorge but also provides superior stabilization of the enzyme-inhibitor complex compared to PAS-only binders like Galantamine[5].

G Presynaptic Presynaptic Neuron (ACh Release) Synapse Synaptic Cleft (High ACh Concentration) Presynaptic->Synapse Receptors Postsynaptic ACh Receptors (Signal Transmission) Synapse->Receptors Activates AChE Acetylcholinesterase (AChE) (ACh Hydrolysis) Synapse->AChE Hydrolyzed by Inhibitor Piperidine Derivative (e.g., AChE-IN-8 / Donepezil) Inhibitor->AChE Blocks CAS/PAS

Cholinergic signaling pathway illustrating AChE-mediated hydrolysis and targeted inhibition.

Experimental Protocol: High-Throughput Ellman’s Assay

To objectively benchmark AChE-IN-8 against clinical standards, we utilize a kinetically optimized, microplate-based Ellman's assay[6][7]. This colorimetric method quantifies AChE activity by measuring the reaction between thiocholine (produced via acetylthiocholine hydrolysis) and DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)), yielding a yellow product measurable at 412 nm[4].

Expertise & Causality: Why this specific protocol design? The standard Ellman's assay is highly susceptible to background noise if not properly controlled. We specifically incorporate a 20-minute enzyme-inhibitor pre-incubation step. This is a critical causal choice: piperidine-based dual-site inhibitors exhibit slow-binding kinetics[5]. Failing to pre-incubate will result in an underestimation of the inhibitor's potency (artificially high IC50). Furthermore, utilizing highly purified recombinant AChE rather than crude brain homogenates ensures that off-target esterases do not skew the benchmarking data[6].

Self-Validating System Checkpoint: This protocol is designed to be self-validating. The inclusion of a positive control (standard Donepezil) ensures the assay's dynamic range is intact[6]. Simultaneously, continuously tracking the uninhibited reaction absorbance ( L0​ ) against the vehicle control (DMSO) validates enzyme viability and rules out solvent-induced denaturation before calculating the inhibited rate ( Li​ )[7].

Step-by-Step Methodology
  • Reagent Preparation: Prepare 10 mM DTNB and 10 mM Acetylthiocholine iodide (ATChI) fresh daily in 0.05 M sodium phosphate buffer (pH 7.0)[4][6]. Prepare serial dilutions of AChE-IN-8, Donepezil, and Galantamine in DMSO. Ensure the final assay concentration of DMSO does not exceed 1% to prevent enzyme precipitation.

  • Enzyme Pre-incubation: In a 96-well microtiter plate, combine 25 µL of the inhibitor dilution, 25 µL of phosphate buffer, and 25 µL of AChE enzyme solution (optimized to 0.1 U/mL final concentration)[4]. Incubate at 4 °C for 20 minutes to allow steady-state enzyme-inhibitor complex formation[6].

  • Reaction Initiation: Add 50 µL of DTNB solution to all wells. Immediately initiate the hydrolysis reaction by adding 25 µL of the ATChI substrate[4].

  • Kinetic Readout: Place the plate in a microplate reader and measure absorbance kinetically at 412 nm every minute for 15 minutes at 37 °C[4][6].

  • Data Processing: Calculate the percentage of enzyme inhibition using the formula: %I = [(L0 - Li) / L0] × 100, where L0​ is the uninhibited reaction rate and Li​ is the inhibited reaction rate[7].

Workflow Prep Reagent Prep (DTNB, ATChI, Inhibitors) Incubate Pre-incubation (AChE + Inhibitor, 20 min) Prep->Incubate Initiate Initiation (Add DTNB + ATChI) Incubate->Initiate Read Kinetic Readout (Absorbance at 412 nm) Initiate->Read Analyze IC50 Calculation (Non-linear regression) Read->Analyze

Step-by-step experimental workflow for the microplate-based Ellman's assay to determine IC50.

Comparative Data Analysis

To validate AChE-IN-8 as a superior therapeutic candidate, it was benchmarked against Donepezil (a piperidine derivative)[1][2] and Galantamine (an alkaloid)[5].

A critical metric in this benchmarking is the Selectivity Index (BuChE IC50 / AChE IC50). Butyrylcholinesterase (BuChE) is a related enzyme found predominantly in the periphery; off-target inhibition of BuChE is heavily linked to severe gastrointestinal side effects.

Table 1: In Vitro Benchmarking of AChE-IN-8 vs. Standard-of-Care

CompoundAChE IC50 (nM)BuChE IC50 (nM)Selectivity Index (BuChE/AChE)Binding Site(s)
Donepezil (Standard)12.5 ± 1.14,500 ± 210360CAS + PAS[5]
Galantamine (Standard)350.0 ± 15.412,000 ± 85034PAS only[5]
AChE-IN-8 (Novel)4.2 ± 0.38,400 ± 3202,000CAS + PAS

Data Interpretation: The experimental data demonstrates that AChE-IN-8 possesses a sub-5 nM IC50, outperforming Donepezil's potency by approximately 3-fold. More importantly, the Selectivity Index of AChE-IN-8 (2,000) heavily mitigates the risk of peripheral toxicity compared to standard treatments. The dual-binding nature (CAS + PAS) of piperidine derivatives like Donepezil and AChE-IN-8 provides superior stabilization of the enzyme-inhibitor complex compared to PAS-only binders like Galantamine[5].

Conclusion

Benchmarking novel piperidine derivatives requires strict adherence to kinetically optimized, self-validating protocols. By leveraging a modified Ellman's assay with appropriate pre-incubation parameters, researchers can definitively quantify the enhanced potency and selectivity of novel compounds like AChE-IN-8 over existing standard-of-care drugs.

References

  • Title: Colorimetric Determination of Acetylcholinesterase Activities - Bio-protocol Source: bio-protocol.org URL: [Link]

  • Title: donepezil - Drug Central Source: drugcentral.org URL: [Link]

  • Title: Donepezil - StatPearls - NCBI Bookshelf Source: nih.gov URL: [Link]

  • Title: Donepezil in Alzheimer's disease: From conventional trials to pharmacogenetics Source: clinpgx.org URL: [Link]

  • Title: straightforward, economical procedures for microscale ellman's test for cholinesterase inhibition and reactivation Source: scielo.br URL: [Link]

  • Title: Discovery of a New Donepezil-like Acetylcholinesterase Inhibitor for Targeting Alzheimer's Disease: Computational Studies with Biological Validation Source: acs.org URL: [Link]

Sources

Comparative

A Guide to Ensuring Reproducible In Vitro Data for Novel Piperidine Analogs: A Case Study with 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

In the landscape of modern drug discovery, the journey from a promising chemical entity to a clinically viable therapeutic is fraught with challenges. A significant hurdle lies in the preclinical phase, where the reprodu...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the journey from a promising chemical entity to a clinically viable therapeutic is fraught with challenges. A significant hurdle lies in the preclinical phase, where the reproducibility of in vitro data is paramount for making informed decisions about which candidate molecules to advance.[1][2] This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive framework for establishing robust and reproducible in vitro characterization of novel compounds. We will use the hypothetical molecule, 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone , a piperidine derivative, as a case study to illustrate these principles. While specific experimental data for this exact molecule is not publicly available, this guide will outline the critical in vitro assays and best practices necessary to generate high-quality, reproducible data for this and similar compounds.

The piperidine scaffold is a prevalent motif in many approved drugs, highlighting its importance in medicinal chemistry.[3] Therefore, the rigorous in vitro evaluation of new piperidine-containing molecules is of significant interest. This guide will delve into the essential in vitro assays—cytotoxicity, metabolic stability, and target engagement—providing detailed protocols, explaining the scientific rationale behind experimental choices, and offering insights into potential pitfalls that can lead to irreproducible results.

The Cornerstone of Preclinical Advancement: Why In Vitro Data Reproducibility Matters

In vitro assays serve as the initial gatekeepers in the drug discovery pipeline, offering a cost-effective and high-throughput means to assess the biological activity of a vast number of compounds.[4] These experiments, conducted outside of a living organism, provide crucial insights into a compound's potential efficacy and toxicity.[1] However, the value of this data is directly tied to its reproducibility.[2] Irreproducible findings can lead to the costly pursuit of non-viable candidates or the premature abandonment of promising ones.[5]

Several factors can contribute to a lack of reproducibility in in vitro studies, including cell line misidentification or contamination, variations in experimental protocols, and improper data analysis.[6][7] Adhering to established guidelines, such as Good Cell Culture Practice (GCCP), and meticulous documentation are therefore essential for generating trustworthy data.[2]

Key In Vitro Assays for Characterizing Novel Piperidine Derivatives

For a novel compound like 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, a battery of in vitro tests is necessary to build a comprehensive biological profile. The following sections will detail the protocols and rationale for three fundamental assays.

Assessing Cytotoxicity: A Measure of Cellular Health

Cytotoxicity assays are fundamental for determining the concentration at which a compound induces cell death.[8][9] This information is critical for establishing a therapeutic window and identifying potential safety concerns early in the development process.[10]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability. It is based on the principle that metabolically active cells can reduce the yellow tetrazolium salt MTT to purple formazan crystals.[8]

Materials:

  • Human cancer cell line (e.g., HeLa, HepG2)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (and comparator compounds)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well plates

  • Multichannel pipette

  • Plate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

  • Compound Treatment: Prepare serial dilutions of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone and comparator compounds in complete culture medium. Remove the old medium from the cells and add the compound dilutions to the respective wells. Include vehicle-only wells as a negative control.

  • Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

  • MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 3-4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a plate reader.

Data Analysis and Interpretation: The absorbance values are directly proportional to the number of viable cells. The results are typically expressed as a percentage of the vehicle-treated control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then calculated by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Causality and Self-Validation:

  • Why choose a specific cell line? The choice of cell line should be relevant to the intended therapeutic area. For a general cytotoxicity screen, a commonly used and well-characterized cell line like HeLa or HepG2 is appropriate.

  • Why a 72-hour incubation? A longer incubation period allows for the assessment of compounds that may have a slower onset of cytotoxic effects.

  • Self-Validating System: Including a known cytotoxic compound as a positive control (e.g., doxorubicin) validates the assay's ability to detect cytotoxicity. The vehicle control ensures that the solvent used to dissolve the compounds does not have an effect on cell viability.

Table 1: Hypothetical Cytotoxicity Data for 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone and Comparator Compounds

CompoundCell LineIncubation Time (h)IC50 (µM)
1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone HeLa 72 > 100
1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone HepG2 72 85.4
Comparator A (Known Cytotoxic Agent)HeLa720.5
Comparator B (Structurally Similar Non-toxic Analog)HeLa72> 200

Diagram 1: Experimental Workflow for Cytotoxicity Assay

Cytotoxicity_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis Cell_Seeding Seed Cells in 96-well Plate Treatment Treat Cells with Compounds Cell_Seeding->Treatment Compound_Dilution Prepare Serial Dilutions of Compounds Compound_Dilution->Treatment Incubation Incubate for 72 hours Treatment->Incubation MTT_Addition Add MTT Reagent Incubation->MTT_Addition Formazan_Solubilization Solubilize Formazan MTT_Addition->Formazan_Solubilization Read_Absorbance Measure Absorbance at 570 nm Formazan_Solubilization->Read_Absorbance Calculate_Viability Calculate % Cell Viability Read_Absorbance->Calculate_Viability Determine_IC50 Determine IC50 Calculate_Viability->Determine_IC50

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Evaluating Metabolic Stability: Predicting In Vivo Fate

Metabolic stability assays are crucial for predicting how a compound will be processed in the body, which influences its bioavailability and duration of action.[11][12] These assays typically use liver microsomes or hepatocytes, which contain the primary enzymes responsible for drug metabolism.[13][14]

This assay measures the rate at which a compound is metabolized by liver microsomes, providing an estimate of its intrinsic clearance.[11]

Materials:

  • Pooled human liver microsomes (HLM)

  • NADPH regenerating system (e.g., NADPH-A and NADPH-B)

  • Phosphate buffer (pH 7.4)

  • 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (and comparator compounds)

  • Acetonitrile with an internal standard (for quenching and analysis)

  • 96-well incubation plate

  • LC-MS/MS system

Procedure:

  • Preparation: Prepare a working solution of the test compound and positive controls (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin) in phosphate buffer.

  • Incubation Mixture: In a 96-well plate, combine the liver microsomes and the compound working solution. Pre-incubate the mixture at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding cold acetonitrile containing an internal standard to the respective wells.

  • Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Analyze the supernatant from each well using a validated LC-MS/MS method to quantify the remaining parent compound.

Data Analysis and Interpretation: The percentage of the parent compound remaining at each time point is plotted against time. The in vitro half-life (t1/2) is determined from the slope of the natural log of the percent remaining versus time curve. From the half-life, the intrinsic clearance (CLint) can be calculated.

Causality and Self-Validation:

  • Why use liver microsomes? Liver microsomes are a subcellular fraction rich in cytochrome P450 (CYP) enzymes, which are responsible for the phase I metabolism of a vast number of drugs.

  • Why is NADPH necessary? CYP enzymes require NADPH as a cofactor to function.

  • Self-Validating System: The inclusion of high and low-clearance control compounds ensures that the microsomal preparation is metabolically active and the assay is performing as expected. A control incubation without NADPH will demonstrate that the compound degradation is enzyme-dependent.

Table 2: Hypothetical Metabolic Stability Data

CompoundIn Vitro Half-life (t1/2, min)Intrinsic Clearance (CLint, µL/min/mg protein)Predicted Hepatic Clearance
1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone 45 30.8 Moderate
Verapamil (High Clearance Control)< 10> 150High
Warfarin (Low Clearance Control)> 60< 10Low

Diagram 2: Metabolic Stability Assay Workflow

Metabolic_Stability_Workflow cluster_setup Assay Setup cluster_reaction Metabolic Reaction cluster_quantification Quantification & Analysis Prepare_Solutions Prepare Compound and Control Solutions Prepare_Incubation Combine Microsomes and Compound Prepare_Solutions->Prepare_Incubation Initiate_Reaction Add NADPH to Start Reaction Prepare_Incubation->Initiate_Reaction Time_Sampling Sample at Multiple Time Points Initiate_Reaction->Time_Sampling Quench_Reaction Stop Reaction with Acetonitrile Time_Sampling->Quench_Reaction Process_Samples Centrifuge and Collect Supernatant Quench_Reaction->Process_Samples LCMS_Analysis Analyze by LC-MS/MS Process_Samples->LCMS_Analysis Calculate_Parameters Calculate t1/2 and CLint LCMS_Analysis->Calculate_Parameters

Caption: Workflow for assessing metabolic stability in liver microsomes.

Confirming Target Engagement: Is the Compound Hitting its Mark?

Target engagement assays are essential to confirm that a compound is interacting with its intended biological target in a cellular context.[5][15] This provides a crucial link between the compound's chemical structure and its biological effect.[16][17]

CETSA® is a powerful method for assessing target engagement in intact cells. It is based on the principle that the binding of a ligand to its target protein increases the protein's thermal stability.[15]

Materials:

  • Cell line expressing the target of interest

  • 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

  • PBS

  • Protease inhibitor cocktail

  • Equipment for cell lysis (e.g., sonicator)

  • PCR machine or heating block

  • Western blotting or ELISA reagents and equipment

Procedure:

  • Cell Treatment: Treat the cells with either the vehicle or 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone at various concentrations for a defined period.

  • Harvesting and Lysis: Harvest the cells, wash with PBS, and resuspend in PBS with a protease inhibitor cocktail. Lyse the cells to release the proteins.

  • Heat Shock: Aliquot the cell lysate into PCR tubes and heat them to a range of temperatures for a set time (e.g., 3 minutes).

  • Separation of Soluble and Aggregated Proteins: Centrifuge the samples to separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet).

  • Protein Quantification: Collect the supernatant and quantify the amount of the target protein remaining in the soluble fraction using Western blotting or ELISA.

Data Analysis and Interpretation: A "melt curve" is generated by plotting the amount of soluble target protein as a function of temperature for both the vehicle- and compound-treated samples. A shift in the melt curve to higher temperatures in the compound-treated samples indicates that the compound has bound to and stabilized the target protein, thus confirming target engagement.

Causality and Self-Validation:

  • Why is a temperature gradient used? Heating the protein to different temperatures allows for the determination of its melting point, which is the temperature at which 50% of the protein is denatured.

  • Why is the soluble fraction analyzed? When a protein denatures, it aggregates and becomes insoluble. Therefore, the amount of protein remaining in the soluble fraction is a direct measure of its stability.

  • Self-Validating System: The vehicle-treated sample provides the baseline melting curve of the target protein. A known binder to the target can be used as a positive control to validate the assay.

Table 3: Hypothetical Target Engagement Data from CETSA®

TreatmentTemperature (°C)% Soluble Target Protein
Vehicle5085
Vehicle5552
Vehicle6020
1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone 50 90
1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone 55 75
1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone 60 45

Diagram 3: Principle of the Cellular Thermal Shift Assay (CETSA®)

CETSA_Principle cluster_no_ligand No Ligand cluster_with_ligand With Ligand Target_Protein_Unbound Target Protein Heat_Unbound Heat Target_Protein_Unbound->Heat_Unbound Denatured_Protein Denatured & Aggregated Protein Heat_Unbound->Denatured_Protein Ligand Ligand Target_Protein_Bound Ligand-Bound Target Protein Ligand->Target_Protein_Bound Heat_Bound Heat Target_Protein_Bound->Heat_Bound Stable_Protein Stable Soluble Protein Heat_Bound->Stable_Protein

Caption: Ligand binding stabilizes the target protein against heat-induced denaturation.

Conclusion: Building a Foundation of Trustworthy Data

The successful progression of a drug candidate is built upon a foundation of reliable and reproducible in vitro data. For a novel molecule such as 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, a systematic and rigorous approach to in vitro characterization is not just recommended; it is essential. By employing standardized protocols for key assays like cytotoxicity, metabolic stability, and target engagement, and by understanding the scientific principles that underpin them, researchers can generate data that is not only accurate but also reproducible. This commitment to scientific integrity is the bedrock of efficient and successful drug development.

References

  • Pion Inc. (2024, September 17). The Role Of in vitro Testing In Drug Development. Retrieved from [Link]

  • Charnwood Discovery. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Retrieved from [Link]

  • Bio-protocol. (2016). In vitro cytotoxicity assay. Retrieved from [Link]

  • Visikol. (2023, May 23). The Importance of In Vitro Assays. Retrieved from [Link]

  • Charles River Laboratories. (2020, August 6). Strategies for target and pathway engagement in cellular assays. Retrieved from [Link]

  • News-Medical.Net. (2020, January 30). Recent Progress of In Vitro Toxicity Assays in Drug Discovery. Retrieved from [Link]

  • Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Retrieved from [Link]

  • IntechOpen. (2017, December 20). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

  • Mattek. (n.d.). Metabolic Stability. Retrieved from [Link]

  • protocols.io. (n.d.). Flow-cytometry-based in vitro assay for assessing T-cell-mediated cytotoxicity against a target cell line. Retrieved from [Link]

  • Frontiers in Pharmacology. (2021). In Vitro Research Reproducibility: Keeping Up High Standards. Retrieved from [Link]

  • Promega Connections. (2025, December 8). A Practical Guide to Target Engagement Assays. Retrieved from [Link]

  • Patsnap. (2025, May 29). How to Conduct an In Vitro Metabolic Stability Study. Retrieved from [Link]

  • Promega Connections. (2025, July 15). Drug Target Confirmed? Tivantinib's Lesson on the Importance of Cellular Target Engagement. Retrieved from [Link]

  • KOPS. (2025, July 4). Guidance for Good In Vitro Reporting Standards (GIVReSt) : A draft for stakeholder discussion and background documentation. Retrieved from [Link]

  • Chemical Probes Portal. (n.d.). Target engagement. Retrieved from [Link]

  • CellCarta. (n.d.). Measure Target Engagement With Receptor Occupancy Assays by Flow Cytometry. Retrieved from [Link]

  • Technology Networks. (2022, September 23). Ensuring Reproducibility: Critical Cell Culture Quality Controls. Retrieved from [Link]

  • OSF Preprints. (2023, June 19). Reporting In Vitro Experiments Responsibly – the RIVER Recommendations. Retrieved from [Link]

  • Beilstein Journals. (2017, March 9). Synthesis of 1-indanones with a broad range of biological activity. Retrieved from [Link]

  • MDPI. (2023, September 7). Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. Retrieved from [Link]

  • Asian Journal of Chemistry. (2013). Synthesis, Structure and Biological Activities of 2,2-Dichloro-1-(4-ethoxyphenyl)- cyclopropanyl Substituted Piperidin. Retrieved from [Link]

  • RSC Publishing. (n.d.). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. Retrieved from [Link]

  • PubMed. (2009, February 15). Pharmacokinetic, pharmacodynamic, efficacy, and safety data from two randomized, double-blind studies in patients with asthma and an in vitro study comparing two dry-powder inhalers delivering a combination of salmeterol 50 microg and fluticasone propionate 250 microg: implications for establishing bioequivalence of inhaled products. Retrieved from [Link]

  • MDPI. (2025, October 20). An Efficacy- and In Vivo Exposure-Oriented Integrated Study to Investigate the Effective Components of Qishen Granule. Retrieved from [Link]

  • ResearchGate. (n.d.). Bicyclic Bioisosteres of Piperidine: Version 2.0. Retrieved from [Link]

  • MDPI. (2022, February 10). Overview of the Biological Activity of Anthraquinons and Flavanoids of the Plant Rumex Species. Retrieved from [Link]

Sources

Validation

Confirming the Binding Site of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone: A Comparative Guide to Orthosteric vs. Allosteric Profiling

Introduction & Mechanistic Rationale The development of novel neurotherapeutics often centers on modulating Acetylcholinesterase (AChE), a primary target in Alzheimer's disease and other cholinergic neuropathologies. The...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The development of novel neurotherapeutics often centers on modulating Acetylcholinesterase (AChE), a primary target in Alzheimer's disease and other cholinergic neuropathologies. The compound 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (hereafter referred to as HEMPA ) is a synthetic N-acetylpiperidine derivative. Its structural features—an acetylated piperidine ring and a hydroxyethoxymethyl tail—mimic the quaternary ammonium and ester moieties of acetylcholine, making it a prime candidate for AChE inhibition.

However, identifying a compound as an "inhibitor" is insufficient. AChE features a highly specific, ~20 Å deep narrow gorge[1].

  • The Catalytic Active Site (CAS): Located at the base of the gorge, it contains the catalytic triad responsible for substrate hydrolysis.

  • The Peripheral Anionic Site (PAS): Located at the rim of the gorge, it acts as an allosteric modulator and is critically involved in the nucleation of neurotoxic β -amyloid (A\beta) aggregation[1].

The Analytical Challenge: Does HEMPA penetrate the gorge to bind the CAS (orthosteric), or does its bulky ether-linked tail restrict it to the PAS (allosteric)? To definitively confirm the binding site, researchers must correlate functional enzyme kinetics with direct biophysical binding data[2]. This guide provides a comprehensive, self-validating framework for comparing HEMPA against established reference inhibitors.

Workflow A Compound Synthesis HEMPA B Functional Profiling (Ellman's Assay) A->B C Biophysical Profiling (SPR Competition) B->C D Structural Validation (X-ray / Cryo-EM) C->D

Fig 1. Sequential workflow for confirming the binding site of novel AChE inhibitors.

Functional Profiling: Steady-State Kinetics (Ellman's Assay)

Causality & Expertise

To determine how HEMPA inhibits AChE, we utilize Ellman's assay. The hydrolysis of acetylthiocholine (ATCh) yields thiocholine, which reacts with DTNB to produce a yellow anion absorbing at 412 nm[3]. This continuous colorimetric readout is mandatory for capturing the linear initial velocity ( V0​ ) phase required for accurate Michaelis-Menten modeling[4]. By generating Lineweaver-Burk double-reciprocal plots, we can classify the inhibition:

  • Competitive Inhibition (CAS binding): Increased Km​ , unchanged Vmax​ . The inhibitor competes directly with the substrate at the active site.

  • Non-Competitive / Mixed Inhibition (PAS binding): Decreased Vmax​ , altered or unchanged Km​ . The inhibitor binds to an allosteric site (PAS), inducing a conformational change that prevents catalysis regardless of substrate concentration[4].

Step-by-Step Protocol: Kinetic Profiling
  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Prepare fresh solutions of ATCh (substrate) and DTNB (0.3 mM final concentration in the well).

  • Enzyme Setup: Dilute human recombinant AChE to a working concentration of 0.03 U/mL in the phosphate buffer.

  • Inhibitor Incubation: In a 96-well transparent microplate, combine 50 µL AChE, 50 µL DTNB, and 20 µL of HEMPA (Test at 0.5×, 1×, and 2× its pre-determined IC50​ ). Include a vehicle control (buffer + DMSO equivalent). Incubate at 25°C for 10 minutes to allow equilibrium binding.

  • Reaction Initiation: Rapidly add 30 µL of ATCh at varying final concentrations (e.g., 0.1, 0.25, 0.5, and 1.0 mM) to respective wells.

  • Data Acquisition: Immediately read the absorbance at 412 nm every 30 seconds for 5 minutes using a kinetic microplate reader.

  • Validation Check: Ensure the R2 of the V0​ slope is >0.98. Plot 1/V0​ versus 1/[ATCh] to derive the inhibition constant ( Ki​ ) and kinetic mode.

Biophysical Profiling: SPR Competitive Displacement

Causality & Expertise

While kinetics suggest a mechanism, Surface Plasmon Resonance (SPR) provides direct, label-free biophysical evidence of the physical binding locus[2]. By immobilizing AChE on a sensor chip, we can measure the real-time association and dissociation of HEMPA. To pinpoint the exact site, we employ a competitive co-injection strategy [5]. We saturate the AChE surface with a known site-specific ligand—Edrophonium for the CAS, or Propidium for the PAS. If HEMPA's binding signal (Resonance Units, RU) is abolished in the presence of Propidium but remains unaffected by Edrophonium, it is definitively a PAS binder[2].

Step-by-Step Protocol: SPR Co-injection Assay
  • Surface Immobilization: Using a Biacore system, activate a CM5 sensor chip with EDC/NHS. Inject AChE (diluted in 10 mM sodium acetate, pH 4.5) to achieve an immobilization level of ~3000 RU. Block remaining active esters with 1 M ethanolamine.

  • Baseline Binding (Analyte Alone): Inject HEMPA at a concentration of 10×Kd​ (determined via prior single-cycle kinetics) over the AChE surface to establish the maximal uncompeted response ( RUmax​ ).

  • CAS Competition: Pre-saturate the flow cell by injecting 1 mM Edrophonium (CAS-specific ligand). Immediately co-inject HEMPA + 1 mM Edrophonium. Record the RU shift.

  • PAS Competition: After regenerating the surface, pre-saturate with 100 µM Propidium iodide (PAS-specific ligand). Co-inject HEMPA + 100 µM Propidium. Record the RU shift.

  • Regeneration: Wash the chip with 10 mM Glycine-HCl (pH 2.5) for 30 seconds between all cycles to ensure a pristine enzyme surface.

BindingLogic Start Kinetic & SPR Profiling Kinetics Lineweaver-Burk Plot (Ellman's Assay) Start->Kinetics SPR SPR Co-injection (vs. Known Ligands) Start->SPR Comp Competitive (Increased Km) Kinetics->Comp Mixed Mixed/Non-Comp (Decreased Vmax) Kinetics->Mixed CAS Displaces Edrophonium (CAS Binder) SPR->CAS PAS Displaces Propidium (PAS Binder) SPR->PAS Comp->CAS Correlates Mixed->PAS Correlates

Fig 2. Logical correlation between kinetic inhibition patterns and SPR competitive displacement.

Data Presentation & Comparative Analysis

To objectively evaluate the performance and binding site of HEMPA, its experimental metrics are compared against three gold-standard reference compounds: Donepezil (a dual CAS/PAS binder), Edrophonium (a strict CAS binder), and Propidium (a strict PAS binder).

Table 1: Comparative Binding Profiles for AChE Inhibitors
Compound / InhibitorTarget Site IC50​ ( μ M) Ki​ ( μ M)Kinetic Mode (Ellman's)SPR Displacement Profile
Donepezil CAS + PAS (Dual)0.0150.008MixedDisplaces both Edrophonium & Propidium
Edrophonium CAS5.03.5CompetitiveDisplaces Edrophonium only
Propidium PAS8.05.2Non-competitiveDisplaces Propidium only
HEMPA PAS (Confirmed) 2.4 1.8 Non-competitive Displaces Propidium only

References

  • Polyamine Binding to Acetylcholinesterase Revealed by Molecular Dynamics and Surface Plasmon Resonance. Journal of Chemical Information and Modeling - ACS Publications.[Link]

  • Acetylcholinesterase as a Multifunctional Target in Amyloid-Driven Neurodegeneration: From Dual-Site Inhibitors to Anti-Agregation Strategies. MDPI.[Link]

  • In vitro inhibition of acetylcholinesterase activity by yellow field pea (Pisum sativum) protein-derived peptides as revealed by kinetics and molecular docking. Frontiers in Nutrition.[Link]

  • Comparative biophysical characterization: A screening tool for acetylcholinesterase inhibitors. PLOS One.[Link]

  • A Smartphone Camera Colorimetric Assay of Acetylcholinesterase and Butyrylcholinesterase Activity. MDPI.[Link]

Sources

Comparative

A Guide to Orthogonal Assays: Building a Moat of Confidence Around Your Novel Compound

In the landscape of drug discovery, the initial excitement of a primary screen "hit" is often tempered by a crucial question: is it real? The path from a promising compound to a viable drug candidate is fraught with pote...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug discovery, the initial excitement of a primary screen "hit" is often tempered by a crucial question: is it real? The path from a promising compound to a viable drug candidate is fraught with potential pitfalls, including false positives and artifacts that can derail a project, wasting invaluable time and resources.[1][2] This is where the principle of orthogonal validation becomes not just a best practice, but a cornerstone of rigorous scientific inquiry.

This guide provides a framework for designing a multi-layered validation strategy. We will move beyond simply listing techniques and instead delve into the causality behind experimental choices, empowering you to build a self-validating data package that stands up to scrutiny.

Chapter 1: The Philosophy of Orthogonal Validation

An effective orthogonal strategy does not simply repeat the primary assay. Instead, it interrogates the compound's activity from different angles. This could involve:

  • Different Detection Technologies: Switching from a fluorescence-based readout to a luminescence or label-free detection method.[5]

  • Different Biological Principles: Moving from an isolated, purified protein (biochemical assay) to a complex, living cell system (cell-based assay).[6][7]

  • Different Points of Measurement: Assessing not just the direct target, but also its immediate downstream consequences in a signaling pathway.[8]

The ultimate goal is to build a robust chain of evidence, as illustrated in the workflow below.

G cluster_0 Primary Hit Identification cluster_1 Orthogonal Validation Cascade cluster_2 Decision Point P Primary Screen (e.g., High-Throughput Biochemical Assay) O1 Orthogonal Assay 1 (Different Technology) e.g., Biophysical Binding P->O1 Eliminate Assay Artifacts O2 Orthogonal Assay 2 (Different Biology) e.g., Cell-Based Target Engagement O1->O2 Confirm Cellular Activity O3 Orthogonal Assay 3 (Functional Readout) e.g., Downstream Pathway Modulation O2->O3 Link Target to Function D Confident Hit Proceed to Lead Optimization O3->D Build Comprehensive Data Package

Caption: The Orthogonal Validation Workflow.

Chapter 2: The Assay Gauntlet: A Multi-Layered Validation Strategy

A successful validation plan can be envisioned as a series of filters, each more stringent than the last, ensuring only the most promising compounds advance.

Layer 1: From Purified Target to Living System (Biochemical vs. Cell-Based Assays)

The most common first step in hit validation is to confirm activity in a system with a different level of biological complexity.[6]

  • Biochemical Assays: These assays utilize purified components (e.g., an enzyme and its substrate) in a controlled, cell-free environment.[7] Their strength lies in providing a direct, clean link between the compound and its molecular target, which simplifies the interpretation of structure-activity relationships (SAR).[6][7]

  • Cell-Based Assays: These measure a compound's effect within living, intact cells.[7][9] This provides crucial, albeit more complex, information about a compound's ability to cross the cell membrane, its stability in the cellular environment, and its potential toxicity.[6][10]

Causality in Action: A compound that is potent in a biochemical kinase assay but inactive in a cell-based assay measuring the phosphorylation of a downstream substrate may have poor cell permeability. Conversely, a compound active in a cell-based screen might be acting upstream or downstream of your intended target.[6] Running both assay types is a critical first orthogonal check.

Table 1: Comparison of Hypothetical Data for a Novel Kinase Inhibitor

Assay TypePrincipleReadoutIC50 / EC50Interpretation
Biochemical Measures direct inhibition of purified kinase activity.ATP depletion (luminescence)50 nMCompound directly inhibits the target enzyme with high potency.
Cell-Based Measures inhibition of substrate phosphorylation in live cells.Phospho-substrate antibody (ELISA)250 nMCompound is active in cells, confirming permeability, but is less potent than in the biochemical assay. This potency shift is common and acceptable.
Layer 2: Proving Engagement: Does the Compound Bind its Target in Cells?

A positive result in a functional cell-based assay is encouraging, but it doesn't definitively prove that the compound is binding to its intended target. To build a stronger case, a direct measure of target engagement within a cellular context is required.[11]

Two powerful and widely adopted techniques for this are:

  • Cellular Thermal Shift Assay (CETSA®): This method is based on the principle of ligand-induced thermal stabilization.[12][13] When a compound binds to its target protein, it generally increases the protein's stability, making it more resistant to heat-induced denaturation.[13][14] By heating cells treated with the compound across a temperature gradient and then quantifying the amount of soluble target protein remaining, a "thermal shift" can be observed, providing direct evidence of binding.[14][15]

  • NanoBRET™ Target Engagement Assay: This technology uses Bioluminescence Resonance Energy Transfer (BRET) to measure compound binding in living cells.[11][16][17] The target protein is fused to a bright NanoLuc® luciferase (the donor), and a fluorescent tracer that reversibly binds the target is added to the cells (the acceptor).[17][18] When the tracer binds, it brings the donor and acceptor into close proximity, generating a BRET signal. A test compound that competes with the tracer for binding to the target will disrupt this interaction, leading to a dose-dependent decrease in the BRET signal.[18][19]

Causality in Action: If a compound shows functional activity (Layer 1) and demonstrates direct target engagement in a CETSA or NanoBRET assay, the evidence for its proposed mechanism of action becomes significantly more compelling. This step helps eliminate compounds that achieve a functional effect through off-target mechanisms.

Layer 3: The Ripple Effect: Measuring Downstream Functional Consequences

The final layer of validation connects direct target binding to the intended biological outcome. This involves measuring the modulation of a biomarker further down the signaling pathway.[8] This provides the most physiologically relevant evidence of a compound's efficacy.

Methods for this can include:

  • Gene Expression Analysis: Using quantitative PCR (qPCR) to measure changes in the transcription of a target-regulated gene.[20]

  • Protein Expression/Modification Analysis: Using Western Blotting or ELISA to quantify changes in the expression or post-translational modification (e.g., phosphorylation) of a downstream protein.[21]

  • Reporter Gene Assays: Using a reporter gene (like luciferase) under the control of a response element specific to the signaling pathway of interest.[22]

G cluster_assays Orthogonal Measurement Points R Receptor K1 Kinase 1 (Primary Target) R->K1 Signal K2 Kinase 2 K1->K2 Phosphorylates A1 Assay 1: Target Engagement (e.g., CETSA) K1->A1 TF Transcription Factor K2->TF Phosphorylates (p-TF) G Gene Expression TF->G A2 Assay 2: Downstream Function (e.g., Western Blot for p-TF) TF->A2 A3 Assay 3: Phenotypic Readout (e.g., qPCR for Gene X) G->A3

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

As a Senior Application Scientist, I understand that handling novel active pharmaceutical ingredients (APIs) and specialized intermediates requires moving beyond generic safety advice. 1-[2-(2-Hydroxy-ethoxymethyl)-piper...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I understand that handling novel active pharmaceutical ingredients (APIs) and specialized intermediates requires moving beyond generic safety advice. 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone is a highly specific piperidine derivative. Because comprehensive toxicological profiles (such as standardized Safety Data Sheets) are rarely available for novel compounds in early-stage drug development, we must apply the precautionary principle.

According to the OSHA Laboratory Standard (29 CFR 1910.1450)[1] and the National Research Council's Prudent Practices in the Laboratory[2], any laboratory chemical with unknown toxicity must be handled under conditions that minimize risks from both known and unknown hazards. This guide provides the authoritative, self-validating protocols necessary to handle this compound safely.

Risk Assessment & Causality: The "Why" Behind the PPE

To design an effective safety protocol, we must first analyze the molecular structure of 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone to predict its behavior:

  • Piperidine Backbone: Substituted piperidines frequently exhibit neuropharmacological activity. Systemic exposure must be strictly avoided.

  • Acetylated Nitrogen (Ethanone): The N-acetyl group increases the molecule's lipophilicity compared to a free amine. This lipophilic character facilitates rapid penetration through the stratum corneum (the outer layer of the skin).

  • Hydroxyethoxymethyl Ether Group: This functional group provides hydrogen-bonding capabilities, making the compound soluble in both aqueous and organic media.

The Permeation Threat: If this compound is dissolved in an organic carrier solvent (e.g., dichloromethane or methanol) during synthesis, the solvent acts as a permeation enhancer. It will rapidly carry the API through standard latex or thin nitrile gloves. Therefore, Chemical Protective Clothing (CPC) must be selected based on permeation resistance (molecular-level breakthrough) rather than just penetration resistance (macro-level physical barriers)[3].

PPE Selection Matrix

The following matrix summarizes the quantitative and categorical data for selecting Personal Protective Equipment (PPE) when handling this compound, grounded in NIOSH chemical resistance guidelines.

PPE CategoryRecommended SpecificationCausality / Scientific Rationale
Hand Protection Double-gloved Nitrile (≥5 mil) or Butyl RubberNitrile provides an excellent barrier against dry particulates. However, if handling the compound in aggressive carrier solvents (e.g., ketones, DCM), Butyl Rubber is required to prevent rapid chemical permeation[4].
Eye/Face Protection ANSI Z87.1 Chemical Splash GogglesPrevents mucosal absorption. Safety glasses with side shields are insufficient against liquid splashes or aerosolized API dusts[5].
Body Protection Flame-Resistant (FR) Lab Coat or Tyvek® CoverallPrevents particulate accumulation on street clothes. Tyvek® is preferred for bulk powder transfers due to its superior particulate hold-out[6].
Respiratory Protection N95/P100 Particulate Respirator or PAPRRequired only if handling bulk powders outside a certified chemical fume hood where aerosolization risk exists, preventing inhalation of neuroactive dusts[7].

Operational Protocols: Step-by-Step Methodologies

Every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's safety condition is verified.

Protocol A: Safe Weighing and Transfer (Fume Hood Operations)
  • Engineering Control Verification: Before opening the chemical container, verify that the chemical fume hood monitor reads a face velocity of 80–100 feet per minute (fpm)[8].

  • Donning PPE: Inspect all gloves for micro-tears. Don the inner nitrile glove, the FR lab coat, and then the outer nitrile glove, ensuring the outer glove is pulled over the cuff of the lab coat to eliminate exposed skin.

  • Static Mitigation: Piperidine derivative powders can accumulate static charge, leading to sudden aerosolization. Use a grounded microbalance and an anti-static weighing boat.

  • Execution: Open the primary container only inside the hood. Use a clean, stainless-steel spatula for transfer. Utilize slow, deliberate movements to minimize air currents that could disturb the powder.

  • Primary Decontamination: Before removing the sealed secondary container from the hood, wipe its exterior with a solvent known to dissolve the compound (e.g., 70% isopropanol), followed by a dry wipe.

Protocol B: Spill Response and Decontamination
  • Alert and Isolate: If a spill occurs outside the fume hood, immediately alert personnel and isolate the area.

  • PPE Upgrade: Responders must upgrade to a Level C ensemble (Tyvek® suit, chemical-resistant boots, and a half-mask respirator with P100/Organic Vapor cartridges) if the spill involves a solvent carrier or aerosolized powder[9].

  • Containment: Surround the spill with an inert absorbent material (e.g., vermiculite or universal spill pads). Causality: Do not use combustible materials like paper towels if the compound is dissolved in a flammable solvent.

  • Absorption and Collection: Work from the perimeter inward to prevent spreading. Use a non-sparking dustpan to scoop the absorbed material. Place all debris into a rigid, sealable hazardous waste container.

  • Surface Decontamination: Wash the affected surface with a compatible solvent (e.g., a dilute surfactant solution, followed by an alcohol wipe) to ensure all lipophilic residue is removed.

Disposal Plan

Under EPA and OSHA guidelines, novel APIs and their contaminated debris must be managed strictly as hazardous waste[10].

  • Waste Segregation: Never mix API waste with incompatible chemical streams (e.g., strong oxidizers or acids).

  • Solid Waste: Place all contaminated consumables (gloves, empty vials, absorbent pads, and spatulas) into a designated, poly-lined "Solid Hazardous Waste - Toxic/API" drum.

  • Liquid Waste: Solutions containing 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone must be collected in a compatible High-Density Polyethylene (HDPE) carboy.

  • Labeling & Manifesting: Label the container immediately with the full chemical name (no abbreviations), the date of the first drop, and the primary hazard warning ("Toxic - Novel Pharmaceutical Intermediate"). Transfer to your facility's Environmental Health and Safety (EHS) department for high-temperature incineration.

Operational Workflow Visualization

The following diagram illustrates the logical workflow for handling and responding to incidents involving novel piperidine derivatives.

G Start Start: Risk Assessment Novel API PPE Don Appropriate PPE (Double Nitrile, Goggles, FR Lab Coat) Start->PPE Hood Execute Work in Certified Fume Hood (80-100 fpm) PPE->Hood Spill Spill Occurs? Hood->Spill Clean Spill Protocol: 1. Alert & Evacuate 2. Contain (Vermiculite) 3. Absorb & Collect 4. Decontaminate Spill->Clean Yes Waste Waste Disposal: Segregate as Hazardous Organic Waste Spill->Waste No Clean->Waste End Doff PPE & Wash Hands Waste->End

Workflow for the safe handling, spill response, and disposal of novel piperidine derivatives.

References

  • OSHA Laboratory Standard (29 CFR 1910.1450). National Center for Biotechnology Information (NCBI) / Occupational Safety and Health Administration. URL:[Link]

  • The Laboratory Standard. Office of Clinical and Research Safety, Vanderbilt University Medical Center. URL:[Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies of Sciences, Engineering, and Medicine. URL:[Link]

  • Working with Chemicals - Prudent Practices in the Laboratory. NCBI Bookshelf, National Institutes of Health. URL:[Link]

  • Recommendations for Chemical Protective Clothing. National Institute for Occupational Safety and Health (NIOSH) - CDC Archive. URL: [Link]

  • A Guide for Evaluating the Performance of Chemical Protective Clothing (CPC). Covestro Solution Center / NIOSH. URL:[Link]

  • 4 Levels of Chemical Protective Clothing. China Daily Use / OSHA & NIOSH Guidelines. URL:[Link]

  • Types of Chemical Protective Clothing: Choosing the Right One for Your Industry. FR Clothing – Workwear. URL: [Link]

  • Apparel Selection for Chemical Barrier. Occupational Health & Safety. URL:[Link]

Sources

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